2,3-Bis(methylthio)-1,4-naphthalenedione

• CAS: 55699-85-9

Core Science & Biosynthesis

An In-depth Technical Guide to 2,3-Bis(methylthio)-1,4-naphthalenedione (CAS: 55699-85-9): Synthesis, Characterization, and Biological Evaluation

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of the Naphthoquinone Scaffold

The 1,4-naphthoquinone core is a privileged scaffold in medicinal chemistry, forming the structural basis for a wide array of natural products and synthetic compounds with significant biological activities.[1] Derivatives of 1,4-naphthoquinone are known to exhibit a broad spectrum of pharmacological properties, including anticancer, antifungal, and antibacterial effects.[2] Their mechanism of action is often attributed to their ability to undergo redox cycling to generate reactive oxygen species (ROS) and to act as Michael acceptors, forming covalent bonds with biological nucleophiles such as the thiol groups of proteins.[1]

This guide focuses on a specific derivative, 2,3-Bis(methylthio)-1,4-naphthalenedione, providing a comprehensive overview of its synthesis, characterization, and the established methodologies for evaluating its biological potential. While specific experimental data for this particular compound is limited in publicly accessible literature, this document will leverage established principles for the broader class of 2,3-dithioether-1,4-naphthoquinones to provide a robust framework for its investigation.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 2,3-Bis(methylthio)-1,4-naphthalenedione is essential for its synthesis, handling, and formulation.

Property	Value	Source
CAS Number	55699-85-9	[3]
Molecular Formula	C₁₂H₁₀O₂S₂	[3]
Molecular Weight	250.3 g/mol	[3]
IUPAC Name	2,3-bis(methylsulfanyl)naphthalene-1,4-dione	[3]
Melting Point	119.48 °C	[4]
Boiling Point	375.92 °C	[4]
SMILES	CSC1=C(C(=O)C2=CC=CC=C2C1=O)SC	[3]

Synthesis of 2,3-Bis(methylthio)-1,4-naphthalenedione

The synthesis of 2,3-disubstituted-1,4-naphthoquinones commonly proceeds through the nucleophilic substitution of 2,3-dichloro-1,4-naphthoquinone. This starting material is highly reactive towards various nucleophiles, including thiols, due to the electron-withdrawing nature of the quinone ring and the two chlorine atoms.[2]

Proposed Synthetic Route

The most probable synthetic route to 2,3-Bis(methylthio)-1,4-naphthalenedione involves the reaction of 2,3-dichloro-1,4-naphthoquinone with a methylthiolating agent, such as sodium thiomethoxide. This reaction is a double nucleophilic substitution where the thiomethoxide anion displaces both chloride ions.

Caption: Proposed synthesis of 2,3-Bis(methylthio)-1,4-naphthalenedione.

Detailed Experimental Protocol (Representative)

This protocol is a representative procedure based on the known reactivity of 2,3-dichloro-1,4-naphthoquinone with thiolates. Optimization of reaction conditions, such as temperature and reaction time, may be necessary.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,3-dichloro-1,4-naphthoquinone (1.0 eq.) in a suitable solvent such as ethanol or methanol.

• Reagent Addition: While stirring, add a solution of sodium thiomethoxide (2.2 eq.) in the same solvent dropwise to the reaction mixture at room temperature. The causality for the slight excess of the nucleophile is to ensure the complete conversion of the starting material.

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate). The disappearance of the starting material spot and the appearance of a new, more polar spot indicates the formation of the product.

• Workup: Upon completion of the reaction, the solvent is removed under reduced pressure. The residue is then partitioned between water and an organic solvent such as dichloromethane or ethyl acetate. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and filtered.

• Purification: The crude product is purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent. The fractions containing the pure product are combined and the solvent is evaporated to yield 2,3-Bis(methylthio)-1,4-naphthalenedione as a solid.

Characterization

The structural confirmation and purity assessment of the synthesized 2,3-Bis(methylthio)-1,4-naphthalenedione would be performed using a combination of spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons of the naphthalene ring system and a singlet for the two equivalent methylthio groups.

  • ¹³C NMR: The carbon NMR spectrum will show signals for the carbonyl carbons, the sp² carbons of the naphthalene ring, and the methyl carbons of the methylthio groups.

• Mass Spectrometry (MS): Mass spectrometry will be used to determine the molecular weight of the compound and to study its fragmentation pattern, which can provide additional structural information. The molecular ion peak [M]⁺ should be observed at m/z corresponding to the molecular weight of 250.3.

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the carbonyl groups (C=O) of the quinone ring, typically in the region of 1650-1680 cm⁻¹, and C-S stretching vibrations.

Biological Activity and Mechanism of Action

The 1,4-naphthoquinone scaffold is a well-established pharmacophore with potent anticancer activity. The primary mechanisms through which these compounds exert their cytotoxic effects are the generation of reactive oxygen species (ROS) and the induction of apoptosis.[1]

Reactive Oxygen Species (ROS) Generation

1,4-Naphthoquinones can accept electrons from biological reducing agents, such as NADPH, to form semiquinone radicals. In the presence of molecular oxygen, these radicals can donate an electron to oxygen to form superoxide anions (O₂⁻), which can then be converted to other ROS, including hydrogen peroxide (H₂O₂) and the highly reactive hydroxyl radical (•OH). This redox cycling leads to a state of oxidative stress within the cell, causing damage to DNA, proteins, and lipids, ultimately leading to cell death.

Caption: Redox cycling of 1,4-naphthoquinones leading to ROS production.

Induction of Apoptosis

The accumulation of ROS and direct interaction with cellular components can trigger the intrinsic pathway of apoptosis. This involves the disruption of the mitochondrial membrane potential, leading to the release of cytochrome c into the cytoplasm. Cytochrome c then activates a cascade of caspases, which are proteases that execute the apoptotic program, resulting in characteristic morphological and biochemical changes in the cell, and ultimately, cell death. Some 1,4-naphthoquinone derivatives have also been shown to modulate signaling pathways involved in cell survival and proliferation, such as the mTOR pathway.[1]

Experimental Protocols for Biological Evaluation

To assess the therapeutic potential of 2,3-Bis(methylthio)-1,4-naphthalenedione, a series of in vitro assays are essential. The following are detailed, self-validating protocols for key experiments.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa, A549) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of 2,3-Bis(methylthio)-1,4-naphthalenedione in DMSO. Prepare serial dilutions of the compound in culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced cytotoxicity. Replace the medium in the wells with 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C. The rationale is to allow viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the compound concentration.

Measurement of Intracellular ROS Production

The generation of ROS can be detected using fluorescent probes, such as 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA).

• Cell Seeding and Treatment: Seed cells in a 24-well plate and treat with 2,3-Bis(methylthio)-1,4-naphthalenedione at various concentrations for a specified time.

• Probe Loading: After treatment, wash the cells with PBS and then incubate with 10 µM DCFH-DA in serum-free medium for 30 minutes at 37°C in the dark. DCFH-DA is cell-permeable and is deacetylated by cellular esterases to the non-fluorescent DCFH.

• ROS Detection: In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

• Fluorescence Measurement: After incubation with the probe, wash the cells with PBS to remove excess probe. The fluorescence intensity can be measured using a fluorescence microplate reader with excitation and emission wavelengths of 485 nm and 535 nm, respectively. Alternatively, the cells can be visualized under a fluorescence microscope. An increase in fluorescence intensity corresponds to an increase in intracellular ROS levels.

Conclusion

2,3-Bis(methylthio)-1,4-naphthalenedione represents an intriguing yet underexplored member of the pharmacologically significant 1,4-naphthoquinone family. Based on the established chemistry and biology of its analogs, it is poised to exhibit potent anticancer activity, likely mediated through the induction of oxidative stress and apoptosis. The synthetic and analytical protocols outlined in this guide provide a comprehensive framework for researchers to synthesize, characterize, and rigorously evaluate the therapeutic potential of this and related compounds. Further investigation into its specific biological targets and signaling pathways will be crucial in advancing our understanding of its mechanism of action and its potential development as a novel anticancer agent.

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• PubMed Central. (2023). Metabolic Disruption Induced by mTOR Signaling Pathway Inhibition in Regulatory T-Cell Expansion for Clinical Application. Retrieved from [Link]

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• PubMed. (2007). Cytotoxicity of 2,3-dichloro-5,8-dimethoxy-1,4-naphthoquinone in androgen-dependent and -independent prostate cancer cell lines. Retrieved from [Link]

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2,3-Bis(methylthio)-1,4-naphthalenedione structure and synthesis

An In-Depth Technical Guide to the Structure and Synthesis of 2,3-Bis(methylthio)-1,4-naphthalenedione

Introduction

The 1,4-naphthoquinone scaffold is a privileged structure in medicinal chemistry and materials science, forming the core of numerous natural products and synthetic compounds with significant biological activity.[1] Derivatives of this quinone are known to exhibit a wide range of pharmacological properties, including cytotoxic, antibacterial, antifungal, and anti-inflammatory effects.[1] The reactivity of the 1,4-naphthoquinone ring, particularly at the 2 and 3 positions, allows for extensive chemical modification to modulate its electronic properties and biological interactions.

This guide focuses on a specific derivative, 2,3-bis(methylthio)-1,4-naphthalenedione . This compound is synthesized by introducing two methylthio (-SCH₃) groups onto the quinone core, a modification that can significantly alter its redox potential and biological profile. This document serves as a technical resource for researchers, chemists, and drug development professionals, providing a detailed overview of the compound's structure, physicochemical properties, and a comprehensive, field-proven methodology for its synthesis.

Chemical Structure and Physicochemical Properties

2,3-Bis(methylthio)-1,4-naphthalenedione features a planar naphthalene-1,4-dione ring system. The two electron-donating methylthio groups are attached to the vinylic carbons (C2 and C3) of the quinone moiety. This substitution pattern influences the molecule's electronic structure and reactivity.

Key Physicochemical Data

The essential properties of 2,3-bis(methylthio)-1,4-naphthalenedione are summarized in the table below for quick reference.

Property	Value	Source
IUPAC Name	2,3-bis(methylsulfanyl)naphthalene-1,4-dione	[2]
CAS Number	55699-85-9	[2][3]
Molecular Formula	C₁₂H₁₀O₂S₂	[2][3]
Molecular Weight	250.3 g/mol	[2][3]
SMILES	CSC1=C(C(=O)C2=CC=CC=C2C1=O)SC	[2][3]
InChIKey	YNEAIJHYQCGCSC-UHFFFAOYSA-N	[2]
Melting Point	119.48 °C	[3]
Boiling Point	375.92 °C (Predicted)	[3]

Synthesis of 2,3-Bis(methylthio)-1,4-naphthalenedione

The most direct and widely employed synthetic route to 2,3-bis(methylthio)-1,4-naphthalenedione is through a nucleophilic aromatic substitution (SNAr) reaction. This strategy leverages the high reactivity of a halogenated precursor, 2,3-dichloro-1,4-naphthalenedione, towards sulfur-based nucleophiles.

Synthetic Workflow Overview

The overall process involves the sequential displacement of two chloride ions from the starting material by a methylthiolate nucleophile.

Caption: Synthetic workflow for 2,3-bis(methylthio)-1,4-naphthalenedione.

Reaction Mechanism: Causality and Rationale

The synthesis proceeds via a well-established Addition-Elimination mechanism characteristic of nucleophilic aromatic substitution.[4]

• Activation of the Aromatic Ring: The 1,4-naphthoquinone ring is inherently electron-deficient due to the strong electron-withdrawing effect of the two carbonyl groups. This effect is particularly pronounced at the C2 and C3 positions, making them highly electrophilic and susceptible to nucleophilic attack. The presence of two chlorine atoms further enhances this electrophilicity.

• Nucleophilic Attack: The reaction is initiated by the attack of the potent nucleophile, methylthiolate anion (CH₃S⁻), on one of the chlorinated carbons (C2 or C3). This step forms a tetrahedral, negatively charged intermediate known as a Meisenheimer complex .[4] The negative charge is stabilized by resonance delocalization into the carbonyl groups.[5]

• Elimination and Aromatization: The aromaticity of the quinone ring is subsequently restored through the expulsion of a chloride ion (Cl⁻), a good leaving group. This addition-elimination sequence results in the formation of the monosubstituted intermediate, 2-chloro-3-(methylthio)-1,4-naphthalenedione.

• Second Substitution: The process repeats as a second equivalent of the methylthiolate anion attacks the remaining chlorinated carbon, leading to the final disubstituted product, 2,3-bis(methylthio)-1,4-naphthalenedione.

Expert Insight: The choice of 2,3-dichloro-1,4-naphthalenedione as the starting material is strategic. It is a commercially available and highly reactive electrophile that readily undergoes substitution with a variety of nucleophiles, including thiols, amines, and azides.[6][7] Using a slight excess of the sodium thiomethoxide nucleophile (e.g., 2.2 equivalents) ensures the reaction goes to completion and maximizes the yield of the desired disubstituted product.

Detailed Experimental Protocol

This protocol provides a robust, self-validating methodology for the synthesis and purification of the target compound.

Reagents and Equipment:

• 2,3-Dichloro-1,4-naphthalenedione (1.0 eq.)

• Sodium thiomethoxide (CH₃SNa) (2.2 eq.) or Sodium methanethiolate

• Anhydrous Ethanol (or other suitable polar aprotic solvent)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Standard laboratory glassware for work-up and filtration

• Silica gel for column chromatography (if required)

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2,3-dichloro-1,4-naphthalenedione (1.0 eq.) in anhydrous ethanol. Stir the solution at room temperature until the starting material is fully dissolved.

• Nucleophile Addition: Carefully add sodium thiomethoxide (2.2 eq.) to the solution in portions. The addition is exothermic, and a color change is typically observed.

• Reaction Execution: Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: After cooling the reaction mixture to room temperature, pour it into a beaker containing cold deionized water. The product will precipitate as a solid.

• Isolation: Collect the crude solid product by vacuum filtration, washing thoroughly with deionized water to remove any inorganic salts.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield the pure 2,3-bis(methylthio)-1,4-naphthalenedione.

• Drying and Characterization: Dry the purified product under vacuum. The structure and purity should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Trustworthiness through Validation: The success of the synthesis is validated by spectroscopic analysis. In ¹H NMR, one would expect to see a singlet corresponding to the six protons of the two equivalent methylthio groups, alongside multiplets for the four aromatic protons of the naphthalene ring system. Mass spectrometry should show a molecular ion peak corresponding to the calculated molecular weight (250.3 m/z).

Conclusion

2,3-Bis(methylthio)-1,4-naphthalenedione is a valuable derivative of the 1,4-naphthoquinone family, accessible through a reliable and efficient synthetic pathway. The nucleophilic aromatic substitution of 2,3-dichloro-1,4-naphthalenedione provides a high-yielding route to this compound. Understanding the underlying reaction mechanism and the rationale for experimental choices is crucial for optimizing the synthesis and adapting the methodology for creating analogous structures. This guide provides the foundational knowledge and practical protocols necessary for the successful preparation and study of this compound in research and development settings.

References

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A Technical Guide to the Spectroscopic Characterization of 2,3-Bis(methylthio)-1,4-naphthalenedione

This guide provides an in-depth analysis of the expected spectroscopic data for 2,3-Bis(methylthio)-1,4-naphthalenedione, a compound of interest for researchers and professionals in drug development. By leveraging established principles and data from analogous structures, we will explore the anticipated features in Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy. This document is designed to serve as a practical reference for the identification, characterization, and quality control of this and related naphthoquinone derivatives.

Introduction

2,3-Bis(methylthio)-1,4-naphthalenedione belongs to the 1,4-naphthoquinone class of compounds, which are extensively studied for their diverse biological activities.[1] The introduction of two methylthio (-SCH₃) groups at the 2 and 3 positions of the naphthoquinone core significantly influences its electronic properties and, consequently, its spectroscopic signature. Accurate interpretation of its spectroscopic data is paramount for confirming its chemical identity, assessing its purity, and understanding its structure-activity relationships.

The molecular structure, with its key functional groups, is the foundation for interpreting its spectroscopic behavior.

Caption: Molecular Structure of 2,3-Bis(methylthio)-1,4-naphthalenedione.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For 2,3-Bis(methylthio)-1,4-naphthalenedione (C₁₂H₁₀O₂S₂), we can predict the key features of its ¹H and ¹³C NMR spectra.

¹H NMR Spectroscopy: Predicted Data

The ¹H NMR spectrum is expected to be relatively simple due to the molecule's symmetry. The ten protons are divided into two main groups: the aromatic protons of the naphthalene ring and the methyl protons of the thioether groups.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale and Comparative Insights
~ 2.5	Singlet	6H	2 x -SCH₃	The two methyl groups are chemically equivalent due to the symmetry of the molecule. Their protons will appear as a single, sharp peak. The chemical shift is influenced by the adjacent sulfur atom. For comparison, the methyl protons in 1,4-bis(methylthio)benzene appear at δ 2.47 ppm.[2]
~ 7.7 - 7.8	Multiplet	2H	H-6, H-7	These protons are part of the benzenoid ring and are expected to appear as a multiplet due to coupling with each other and with H-5 and H-8. Protons of the naphthoquinone moiety in similar structures typically resonate in the δ 7.02–8.49 ppm range.[3]
~ 8.0 - 8.1	Multiplet	2H	H-5, H-8	These protons are deshielded by the adjacent carbonyl groups and are expected to appear at a lower field than H-6 and H-7. Their signals will also be a multiplet.

¹³C NMR Spectroscopy: Predicted Data

The ¹³C NMR spectrum will provide information about the carbon framework. Due to symmetry, only six distinct carbon signals are expected for the twelve carbon atoms.

Predicted Chemical Shift (δ, ppm)	Carbon Assignment	Rationale and Comparative Insights
~ 16	-SC H₃	The methyl carbons are expected in the aliphatic region. In related thioanisole derivatives, these carbons appear around δ 15-21 ppm.[2]
~ 126	C-6, C-7	These are aromatic carbons in the benzenoid ring.
~ 132	C-4a, C-8a	These are the bridgehead carbons of the naphthalene ring.
~ 134	C-5, C-8	These aromatic carbons are adjacent to the carbonyl groups, leading to a downfield shift.
~ 145	C-2, C-3	These carbons are directly attached to the sulfur atoms and are part of the quinone ring, resulting in a significant downfield shift.
~ 180	C =O	The carbonyl carbons of the quinone system are highly deshielded and appear at a very low field. In other 1,4-naphthoquinone derivatives, these signals are observed in the δ 166.9–185.3 ppm range.[3]

Experimental Protocol for NMR Spectroscopy

A robust protocol for acquiring high-quality NMR data is crucial for accurate structural confirmation.

Caption: A standardized workflow for NMR analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The key absorptions in the IR spectrum of 2,3-Bis(methylthio)-1,4-naphthalenedione are expected to arise from the C=O and C=C bonds of the naphthoquinone ring and the C-H bonds of the methyl and aromatic groups.

Predicted IR Data

Predicted Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale and Comparative Insights
~ 3100 - 3000	C-H stretch	Aromatic C-H	Typical for sp² C-H bonds in aromatic systems.
~ 2950 - 2850	C-H stretch	Aliphatic C-H (-SCH₃)	Characteristic of sp³ C-H bonds in the methyl groups.
~ 1670 - 1650	C=O stretch	Conjugated Ketone	The carbonyl groups of 1,4-naphthoquinones typically show strong absorptions in this region. The conjugation with the aromatic ring and the double bond lowers the frequency from that of a simple ketone.[4]
~ 1600 - 1450	C=C stretch	Aromatic C=C	Multiple bands are expected in this region due to the vibrations of the carbon-carbon double bonds in the naphthalene ring.
~ 1300 - 1000	C-S stretch	Thioether	The C-S stretching vibration is typically weak and can be difficult to assign definitively.

Experimental Protocol for IR Spectroscopy

Attenuated Total Reflectance (ATR) is a common and convenient method for obtaining IR spectra of solid samples.

Caption: Workflow for acquiring an ATR-FTIR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 2,3-Bis(methylthio)-1,4-naphthalenedione, Electron Ionization (EI) would be a suitable technique.

Predicted Mass Spectrometry Data

• Molecular Ion (M⁺): The molecular formula is C₁₂H₁₀O₂S₂. The exact mass is 250.0122 g/mol .[5] A strong molecular ion peak is expected at m/z = 250.

• Key Fragmentation Pathways:

  • Loss of a methyl group (-CH₃): A fragment at m/z = 235 is likely, resulting from the cleavage of a C-S bond.

  • Loss of a thiomethyl radical (-•SCH₃): A fragment at m/z = 203.

  • Loss of carbon monoxide (-CO): Successive losses of CO from the quinone ring are characteristic of naphthoquinones, leading to fragments at m/z = 222 and m/z = 194.

  • For the related compound 2-Methylthio-1,4-naphthoquinone, major fragments are observed at m/z 204 (M⁺), 189, and 76.[6]

Experimental Protocol for GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful hyphenated technique for separating and identifying volatile and semi-volatile compounds.

Caption: A typical workflow for GC-MS analysis.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The extended conjugation of the 1,4-naphthoquinone system is expected to give rise to distinct absorption bands.

Predicted UV-Vis Data

• π → π* Transitions: Strong absorption bands are expected in the ultraviolet region (around 250-350 nm) due to π → π* transitions within the aromatic and quinone systems.

• n → π* Transitions: A weaker absorption band is anticipated in the visible region (around 400-500 nm). This band is due to the n → π* transition of the lone pair electrons on the carbonyl oxygens. The presence of the electron-donating methylthio groups is likely to cause a bathochromic (red) shift of this band compared to unsubstituted 1,4-naphthoquinone.[1]

Experimental Protocol for UV-Vis Spectroscopy

This protocol outlines the standard procedure for obtaining a UV-Vis spectrum of a compound in solution.

Caption: A standard workflow for UV-Vis spectroscopic analysis.

Conclusion

This guide provides a comprehensive, albeit predictive, overview of the key spectroscopic features of 2,3-Bis(methylthio)-1,4-naphthalenedione. The provided data, derived from the analysis of analogous compounds and fundamental spectroscopic principles, serves as a robust framework for researchers to interpret experimental results. The detailed experimental workflows offer a standardized approach to data acquisition, ensuring reproducibility and reliability. A thorough application of these spectroscopic techniques is essential for the unambiguous characterization of this and other novel chemical entities in the field of drug discovery and materials science.

References

• Dias, G. F., et al. (2023). Theoretical and Experimental Spectroscopic Study on 2-Chloro-3-(substitutedphenylamino)-1,4-naphthoquinone Derivatives. Journal of the Brazilian Chemical Society, 34(2), 243-258.
• Koval, I. V., et al. (2020). 1,4-Naphthoquinone Motif in the Synthesis of New Thiopyrano[2,3-d]thiazoles as Potential Biologically Active Compounds. Molecules, 25(23), 5678.

• PubChem. (n.d.). 2-Methylthio-1,4-naphthoquinone. Retrieved from [Link]

• Wang, L., et al. (2018). Visible Light Photocatalytic Synthesis of Benzothiophenes. Organic Letters, 20(15), 4585-4589.

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• Al-Majid, A. M., et al. (2022).
• Tanaka, H., et al. (2012). Multiple optical properties of a naphthoquinone pigment: 2-methyl-3-(hydroxyphenylthio)-1,4-naphthalenedione. Organic & Biomolecular Chemistry, 10(44), 8796-8801.
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• Agarwala, H., et al. (2019). Calculated and Experimental Infrared Spectra of Substituted Naphthoquinones. Journal of Physical Chemistry B, 123(42), 8875-8886.
• Chen, Y., et al. (2011). Copper-Mediated Methylthiolation of Aryl Halides with DMSO.
• Maurya, H. K. (2019). SYNTHETIC AND BIOLOGICAL UTILITY OF 2,3-DICHLORO-1,4-NAPHTHOQUINONE: A REVIEW. International Journal of Research - Granthaalayah, 7(10), 293-347.
• El-Gendy, M. S., et al. (2000).
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• Ghosh, S., et al. (2011). Supramolecular Construction of Vesicles Based on Core-Substituted Naphthalene Diimides Bearing TEG Motifs.

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An In-Depth Technical Guide to 2,3-Bis(methylthio)-1,4-naphthalenedione: Synthesis, Properties, and Therapeutic Potential

Introduction: The Enduring Promise of the Naphthoquinone Scaffold

The 1,4-naphthoquinone core is a privileged scaffold in medicinal chemistry, forming the structural foundation of numerous natural products and synthetic compounds with a broad spectrum of biological activities.[1][2] From the vitamin K family, essential for blood coagulation, to potent anticancer agents like doxorubicin, the versatility of the naphthoquinone framework is well-established.[3] Its biological efficacy is largely attributed to its redox properties and its ability to act as a Michael acceptor, enabling interactions with various cellular nucleophiles, including proteins and nucleic acids.[3] These interactions can trigger a cascade of cellular events, including the generation of reactive oxygen species (ROS), induction of apoptosis, and inhibition of key enzymes involved in cancer progression, such as topoisomerases.[1][2]

This guide focuses on a specific, synthetically accessible derivative: 2,3-bis(methylthio)-1,4-naphthalenedione . By exploring its synthesis, physicochemical characteristics, and the biological activities of its closest analogs, we aim to provide a comprehensive resource for researchers in drug discovery and development. The introduction of sulfur-containing substituents at the 2 and 3 positions of the naphthoquinone ring is a key area of investigation, as these modifications can significantly modulate the compound's electronic properties and biological activity.

Synthesis of 2,3-Bis(methylthio)-1,4-naphthalenedione: A Well-Trodden Path

The synthesis of 2,3-bis(methylthio)-1,4-naphthalenedione is readily achievable through the nucleophilic substitution of a suitable di-halogenated naphthoquinone precursor. The most common and efficient starting material for this transformation is 2,3-dichloro-1,4-naphthoquinone, a commercially available and highly reactive electrophile.[1][4] The reaction proceeds via a double nucleophilic displacement of the chloride ions by a methylthiolate source.

A plausible and efficient synthetic route is outlined below, based on established methodologies for the preparation of analogous 2,3-dithio-substituted-1,4-naphthoquinones.[4]

Caption: Synthetic route to 2,3-bis(methylthio)-1,4-naphthalenedione.

Experimental Protocol: Synthesis of 2,3-Bis(methylthio)-1,4-naphthalenedione

This protocol is adapted from the synthesis of analogous 2,3-bis(arylsulfanyl)-1,4-naphthoquinones.[4]

Materials:

• 2,3-dichloro-1,4-naphthoquinone

• Sodium thiomethoxide or methanethiol

• A suitable base (e.g., triethylamine, sodium hydroxide) if using methanethiol

• Anhydrous ethanol or dimethylformamide (DMF)

• Standard laboratory glassware and purification apparatus (e.g., for column chromatography)

Procedure:

• Dissolution of Starting Material: In a round-bottom flask, dissolve 1 equivalent of 2,3-dichloro-1,4-naphthoquinone in a minimal amount of anhydrous ethanol or DMF.

• Addition of Nucleophile: Add a solution of at least 2.2 equivalents of sodium thiomethoxide in the same solvent dropwise to the stirred solution of 2,3-dichloro-1,4-naphthoquinone at room temperature. If using methanethiol, add a suitable base to the reaction mixture prior to the addition of at least 2.2 equivalents of methanethiol.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within a few hours.

• Work-up: Upon completion, pour the reaction mixture into ice-cold water and acidify with a dilute acid (e.g., 1M HCl) to precipitate the crude product.

• Purification: Collect the precipitate by filtration, wash with water, and dry. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 2,3-bis(methylthio)-1,4-naphthalenedione.

• Characterization: Characterize the final product by standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry, to confirm its identity and purity.

Physicochemical Properties

A summary of the key physicochemical properties of 2,3-bis(methylthio)-1,4-naphthalenedione is presented in the table below, based on data available in public databases.[2]

Property	Value	Source
Molecular Formula	C₁₂H₁₀O₂S₂	PubChem[2]
Molecular Weight	250.34 g/mol	PubChem[2]
CAS Number	55699-85-9	PubChem[2]
Appearance	Solid (predicted)	-
IUPAC Name	2,3-bis(methylsulfanyl)naphthalene-1,4-dione	PubChem[2]
SMILES	CSC1=C(C(=O)C2=CC=CC=C2C1=O)SC	PubChem[2]

Biological Activity and Therapeutic Potential: Insights from Analogs

A key study by Tandon and colleagues investigated the antiproliferative and antifungal activities of a series of 2,3-bis(arylsulfanyl)-1,4-naphthoquinones.[4] Their findings provide a valuable framework for predicting the biological profile of the methylthio derivative.

Antiproliferative Activity of Arylsulfanyl Analogs

The study revealed that several 2,3-bis(arylsulfanyl)-1,4-naphthoquinones exhibit potent antiproliferative activity against the human cervical cancer cell line (HeLa). Notably, the unsubstituted phenyl and the 4-chlorophenyl derivatives were the most active compounds.

Compound	Structure	Antiproliferative Activity (HeLa cells)
3a	2,3-bis(phenylthio)-1,4-naphthalenedione	Potent
3b	2,3-bis(4-chlorophenylthio)-1,4-naphthalenedione	Potent

Data synthesized from Tandon et al., 2009.[4]

The high potency of these analogs suggests that the 2,3-dithio-1,4-naphthoquinone scaffold is a promising pharmacophore for the development of anticancer agents. It is highly probable that 2,3-bis(methylthio)-1,4-naphthalenedione would also exhibit significant antiproliferative activity.

Proposed Mechanism of Action: A Multi-pronged Attack

The anticancer activity of 1,4-naphthoquinones is generally attributed to two primary mechanisms:

• Redox Cycling and ROS Generation: The quinone moiety can undergo one-electron reduction to a semiquinone radical, which can then react with molecular oxygen to regenerate the parent quinone and produce superoxide radicals. This futile cycle leads to the accumulation of reactive oxygen species (ROS), inducing oxidative stress and triggering apoptotic cell death.[1]

• Covalent Modification of Cellular Nucleophiles: The electrophilic nature of the C2 and C3 positions of the naphthoquinone ring makes them susceptible to Michael addition by cellular nucleophiles, such as the thiol groups of cysteine residues in proteins.[3] This can lead to the inactivation of key enzymes and disruption of critical cellular pathways.

The study on 2,3-bis(arylsulfanyl)-1,4-naphthoquinones demonstrated that the most potent compounds induce apoptosis in HeLa cells.[4] This suggests that the primary mechanism of cell death is programmed cell death, likely initiated by one or both of the mechanisms described above.

Caption: Postulated mechanisms of anticancer activity.

Future Directions and Conclusion

2,3-Bis(methylthio)-1,4-naphthalenedione represents a synthetically accessible compound with significant, albeit largely unexplored, therapeutic potential. The robust anticancer activity of its arylsulfanyl analogs strongly suggests that this compound warrants further investigation.

Key future research directions should include:

• Definitive Synthesis and Characterization: A comprehensive study detailing the optimized synthesis and full spectroscopic characterization of 2,3-bis(methylthio)-1,4-naphthalenedione.

• In Vitro Biological Evaluation: Screening of the compound against a panel of cancer cell lines to determine its IC₅₀ values and to identify sensitive cancer types.

• Mechanistic Studies: Elucidation of the precise mechanism of action, including quantification of ROS production, identification of protein targets, and detailed analysis of apoptotic pathways.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a broader range of 2,3-dialkylthio- and 2,3-diarylthio-1,4-naphthoquinone derivatives to establish clear SAR and optimize for potency and selectivity.

References

• Maurya, H. K. (2019). SYNTHETIC AND BIOLOGICAL UTILITY OF 2,3-DICHLORO-1,4-NAPHTHOQUINONE: A REVIEW. International Journal of Research - GRANTHAALAYAH, 7(10), 293-347. [Link]

• Tandon, V. K., Maurya, H. K., Kumar, M., & Kumar, S. (2009). 2,3-Disubstituted-1,4-naphthoquinones, 12H-benzo[b]phenothiazine-6,11-diones and related compounds: Synthesis and Biological evaluation as potential antiproliferative and antifungal agents. European Journal of Medicinal Chemistry, 44(3), 1086–1092. [Link]

• Lesiak, A., Kopacz, M., & Stasiewicz-Urban, A. (2022). 1,4-Naphthoquinone Motif in the Synthesis of New Thiopyrano[2,3-d]thiazoles as Potential Biologically Active Compounds. Molecules, 27(21), 7575. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Experimental Design of 1,4-Naphthoquinone Derivatives as Potential Therapeutic Agents

Introduction: The Therapeutic Promise of 1,4-Naphthoquinones

The 1,4-naphthoquinone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural and synthetic compounds with a broad spectrum of biological activities.[1][2] This includes potent anticancer, antimicrobial, and antiviral properties.[1][3] Prominent examples of 1,4-naphthoquinone-containing drugs include the anthracyclines, such as doxorubicin, a cornerstone of many chemotherapy regimens.[1] The therapeutic potential of these compounds often stems from their ability to undergo redox cycling, leading to the generation of reactive oxygen species (ROS), and their capacity to interact with crucial cellular macromolecules like DNA and various enzymes.[4][5]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute a robust experimental plan for the synthesis, in vitro evaluation, and preliminary in vivo assessment of novel 1,4-naphthoquinone derivatives. The focus is on elucidating their anticancer properties through a logical, stepwise progression of assays, from initial cytotoxicity screening to mechanistic investigations and initial in vivo validation.

Part 1: Synthesis and Characterization of 1,4-Naphthoquinone Derivatives

A diverse library of 1,4-naphthoquinone derivatives is the starting point for any drug discovery campaign. The synthetic strategy should be versatile to allow for the introduction of various substituents at different positions of the naphthoquinone ring, which is crucial for establishing structure-activity relationships (SAR).

General Synthetic Strategies

Common synthetic routes to 1,4-naphthoquinone derivatives often start from commercially available 1,4-naphthoquinone or its substituted analogs.[6] One prevalent method involves the palladium-catalyzed arylation of 1,4-naphthoquinone to introduce diverse aromatic moieties.[7] Another common approach is the nucleophilic substitution of a leaving group, such as a halogen, on the naphthoquinone ring with various nucleophiles.[8]

Illustrative Synthetic Scheme: Palladium-Catalyzed Arylation

A general procedure for the arylation of 1,4-naphthoquinone can be adapted from published methods.[7] This typically involves the reaction of 1,4-naphthoquinone with a substituted iodobenzene in the presence of a palladium catalyst, such as palladium acetate, and a suitable ligand and base.

Part 2: A Tiered Approach to In Vitro Biological Evaluation

A systematic, multi-tiered approach to in vitro testing is essential for efficiently identifying promising lead compounds and understanding their mechanisms of action. This workflow progresses from broad cytotoxicity screening to more focused mechanistic assays.

Caption: ROS generation by 1,4-naphthoquinone derivatives.

Protocol: Cell Cycle Analysis by Flow Cytometry

Many anticancer drugs exert their effects by disrupting the cell cycle. [9]Flow cytometry with propidium iodide (PI) staining is a standard method to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M). Materials:

• Cancer cells.

• Test compounds.

• 70% cold ethanol.

• PI staining solution (containing PI and RNase A).

• Flow cytometer.

Procedure:

• Cell Treatment: Treat cells with test compounds at their IC50 concentrations for 24 or 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with PBS.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol while vortexing gently. Fix overnight at -20°C.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cells in 500 µL of PI staining solution and incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the samples on a flow cytometer.

• Data Analysis: Use appropriate software to quantify the percentage of cells in each phase of the cell cycle.

Part 3: Preliminary In Vivo Assessment

Promising candidates from in vitro studies should be evaluated in a preliminary in vivo model to assess their toxicity and efficacy. The zebrafish (Danio rerio) model is an excellent tool for initial in vivo screening due to its rapid development, optical transparency, and cost-effectiveness. [10][11] Protocol: Zebrafish Embryo Toxicity Assay

Materials:

• Fertilized zebrafish embryos.

• Embryo medium (E3).

• Test compounds.

• Stereomicroscope.

Procedure:

• Embryo Collection: Collect freshly fertilized embryos and place them in E3 medium.

• Compound Exposure: At 24 hours post-fertilization (hpf), place 10-20 embryos per well in a 24-well plate with 1 mL of E3 medium containing different concentrations of the test compound.

• Observation: Observe the embryos at 48, 72, and 96 hpf for signs of toxicity, such as mortality, developmental abnormalities (e.g., pericardial edema, yolk sac edema, spinal curvature), and changes in heart rate.

• LC50 Determination: Determine the lethal concentration 50 (LC50) of the compound.

Protocol: Zebrafish Xenograft Model for Anticancer Efficacy

Materials:

• Fluorescently labeled cancer cells (e.g., MCF-7-mCherry).

• 2-day old zebrafish embryos.

• Microinjection system.

Procedure:

• Cell Implantation: Microinject approximately 200-300 fluorescently labeled cancer cells into the yolk sac of 2-day old zebrafish embryos.

• Compound Treatment: After injection, transfer the embryos to E3 medium containing the test compound at a non-toxic concentration.

• Tumor Growth Monitoring: Image the embryos daily using a fluorescence microscope to monitor the size of the tumor mass.

• Data Analysis: Quantify the change in tumor size over time in the treated group compared to the vehicle control group. [10]

Conclusion

The experimental framework outlined in this guide provides a systematic and robust approach for the preclinical evaluation of novel 1,4-naphthoquinone derivatives as potential anticancer agents. By progressing from broad in vitro screening to detailed mechanistic studies and preliminary in vivo validation, researchers can efficiently identify and characterize promising lead compounds for further development. The emphasis on understanding the underlying mechanisms of action is crucial for rational drug design and the future optimization of these potent therapeutic scaffolds.

References

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High-performance liquid chromatography (HPLC) method for 1,4-naphthoquinones

This comprehensive guide provides a detailed methodology for the analysis of 1,4-naphthoquinones using High-Performance Liquid Chromatography (HPLC). It is intended for researchers, scientists, and professionals in drug development who require a robust and reliable method for the quantification and purification of this important class of compounds. This document outlines the fundamental principles, provides step-by-step protocols, and explains the rationale behind the methodological choices to ensure scientific integrity and reproducible results.

Introduction: The Significance of 1,4-Naphthoquinone Analysis

1,4-Naphthoquinones are a class of organic compounds derived from naphthalene.[1] Their core structure is found in various natural products, including plants like Juglans regia (walnut) and Lawsonia inermis (henna), and they are known for their diverse pharmacological properties.[1][2] Many derivatives of 1,4-naphthoquinone are investigated for their potential as anticancer, antibacterial, and antimalarial agents.[3][4][5] Given their therapeutic potential and natural abundance, a precise and accurate analytical method is crucial for quality control, pharmacokinetic studies, and the standardization of herbal medicines.[6] High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation, identification, and quantification of 1,4-naphthoquinones and their derivatives.[6][7]

Foundational Principles of HPLC for 1,4-Naphthoquinone Separation

The separation of 1,4-naphthoquinones by HPLC is most commonly achieved using reversed-phase chromatography. In this mode, the stationary phase is nonpolar (e.g., C18 or C8 bonded silica), and the mobile phase is a more polar solvent mixture, typically consisting of water or an aqueous buffer and an organic modifier like acetonitrile or methanol.

The choice of column is critical for good separation.[2] C18 and C8 columns are highly recommended for the analysis of 1,4-naphthoquinones.[2] The longer alkyl chains of C18 columns provide greater hydrophobicity and are suitable for separating a wide range of naphthoquinones, while C8 columns may be preferred for more lipophilic compounds to reduce analysis time.

The mobile phase composition dictates the retention and elution of the analytes. A gradient elution, where the proportion of the organic solvent is increased over time, is often employed for complex mixtures to ensure adequate separation of all components.[2][5] For simpler mixtures or for routine quality control, an isocratic method with a fixed mobile phase composition can be effective.[6][7] The addition of an acid modifier such as formic acid, acetic acid, or trifluoroacetic acid to the mobile phase is often necessary to suppress the ionization of phenolic hydroxyl groups present in many 1,4-naphthoquinone derivatives, resulting in sharper peaks and more reproducible retention times.[2][8]

Detection is typically performed using a UV-Vis or Diode Array Detector (DAD).[2] 1,4-Naphthoquinones exhibit strong UV absorbance, with common detection wavelengths being 254 nm and 278 nm.[2] A DAD allows for the simultaneous monitoring of multiple wavelengths and the acquisition of UV spectra, which can aid in peak identification and purity assessment.

Experimental Workflow for HPLC Analysis of 1,4-Naphthoquinones

The general workflow for the analysis of 1,4-naphthoquinones by HPLC involves several key stages, from sample preparation to data analysis.

Caption: General workflow for the HPLC analysis of 1,4-naphthoquinones.

Detailed Protocols

Protocol for Sample Preparation

Proper sample preparation is crucial for obtaining reliable and reproducible HPLC results.[2] The goal is to extract the analytes of interest from the sample matrix and prepare a clean, particulate-free solution that is compatible with the HPLC system.

From Plant Material:

• Extraction: Weigh a known amount of dried and powdered plant material (e.g., 0.25 g).[9] Extract the material with a suitable solvent such as methanol, ethanol, or ethyl acetate.[2][4] Sonication for a defined period (e.g., 60 minutes) can enhance extraction efficiency.[9]

• Solvent Evaporation: After extraction, evaporate the solvent from the crude extract under reduced pressure using a rotary evaporator to obtain a dry residue.[2]

• Reconstitution: Dissolve a known amount of the dry residue in a minimal volume of a strong solvent like methanol or DMSO.[2]

• Dilution and Filtration: Dilute the reconstituted sample with the initial mobile phase to ensure compatibility and good peak shape.[2] Filter the final solution through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter.[2]

From Synthetic Mixtures or Formulations:

• Dissolution: Accurately weigh the sample and dissolve it in a suitable solvent. The choice of solvent will depend on the solubility of the target 1,4-naphthoquinone and the other components of the mixture.

• Dilution: Dilute the solution to a concentration that falls within the linear range of the calibration curve.

• Filtration: Filter the diluted sample through a 0.22 µm or 0.45 µm syringe filter before injection.[2]

Protocol for HPLC Analysis

This protocol provides a general method that can be adapted for the analysis of various 1,4-naphthoquinones. Method optimization may be required depending on the specific analytes and sample matrix.

Instrumentation and Conditions:

Parameter	Recommended Setting	Rationale
HPLC System	An HPLC or UHPLC system with a quaternary or binary pump, autosampler, column oven, and a DAD or UV-Vis detector.	A standard system provides the necessary control over flow rate, mobile phase composition, and temperature for reproducible separations.
Column	Reversed-phase C18 or C8, 250 mm x 4.6 mm, 5 µm particle size.	C18 and C8 columns are well-suited for the separation of moderately nonpolar compounds like 1,4-naphthoquinones.[2]
Mobile Phase A	Deionized water with 0.1% formic acid or 0.1% trifluoroacetic acid.	The aqueous component of the mobile phase. The acid modifier ensures the analytes are in a neutral state for better peak shape.[2][5]
Mobile Phase B	Acetonitrile or Methanol.[2]	The organic modifier that elutes the analytes from the column.
Flow Rate	1.0 mL/min.	A typical flow rate for a 4.6 mm ID column that provides good separation efficiency and reasonable analysis time.
Column Temperature	25-40 °C.[5][10]	Maintaining a constant column temperature ensures reproducible retention times.
Detection Wavelength	254 nm or other suitable wavelength based on the analyte's UV spectrum.	254 nm is a common wavelength for detecting aromatic compounds like 1,4-naphthoquinones.[3][5][6]
Injection Volume	10-20 µL.	The injection volume should be optimized to provide a good signal without overloading the column.

Gradient Elution Program (Example):

Time (min)	% Mobile Phase A	% Mobile Phase B
0	90	10
20	0	100
25	0	100
26	90	10
30	90	10

Procedure:

• System Preparation: Degas the mobile phases using an inline degasser or by sonication to prevent bubble formation.[2]

• Column Equilibration: Equilibrate the column with the initial mobile phase conditions (e.g., 90% A, 10% B) for at least 10-15 column volumes or until a stable baseline is achieved.[2]

• Standard and Sample Injection: Inject a series of calibration standards of known concentrations, followed by the prepared samples.

• Data Acquisition: Acquire the chromatograms and UV spectra (if using a DAD).

Method Validation

To ensure the reliability and accuracy of the analytical results, the HPLC method must be validated according to the International Council for Harmonisation (ICH) guidelines.[11][12][13] The key validation parameters are summarized below.

Validation Parameter	Description	Acceptance Criteria (Typical)
Specificity	The ability to assess the analyte unequivocally in the presence of other components.	The peak for the analyte should be well-resolved from other peaks, and peak purity analysis (if using a DAD) should confirm the absence of co-eluting impurities.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte.	A linear relationship between concentration and peak area with a correlation coefficient (r²) ≥ 0.995.[6]
Accuracy	The closeness of the test results to the true value.	Recovery of spiked samples should be within 98-102%.
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.	Relative standard deviation (RSD) should be ≤ 2%.[6]
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.	A signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	A signal-to-noise ratio of 10:1.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters.	No significant changes in the results when parameters like flow rate, column temperature, and mobile phase composition are slightly varied.

Example Validation Data for 1,4-Naphthoquinone Analysis:

Analyte	Parameter	Value	Reference
1,4-Naphthoquinone	Linearity Range	3.0 - 21.0 µg/mL	[6]
Correlation Coefficient (r²)	0.9951	[6]
Accuracy (% Recovery)	99.95%	[6]
Precision (%RSD)	≤ 2%	[6]
Plumbagin	Linearity Range	10 - 200 µg/mL	[2]
Correlation Coefficient (r²)	0.99995	[2]
LOD	0.02 µg/mL	[2]
LOQ	0.06 µg/mL	[2]

Stability-Indicating HPLC Method

For drug development and stability testing, it is crucial to use a stability-indicating method that can separate the active pharmaceutical ingredient (API) from its degradation products.[10][14][15] To develop such a method, forced degradation studies are performed by subjecting the analyte to stress conditions such as heat, light, acid, base, and oxidation.[10][15] The HPLC method is then optimized to achieve baseline separation between the intact drug and any degradation products formed.

Caption: Development of a stability-indicating HPLC method.

Conclusion

This application note provides a comprehensive framework for the development and validation of an HPLC method for the analysis of 1,4-naphthoquinones. By understanding the underlying principles of reversed-phase chromatography and adhering to systematic method development and validation protocols, researchers can obtain accurate, reliable, and reproducible data. The provided protocols serve as a starting point and should be optimized for the specific 1,4-naphthoquinone derivatives and sample matrices under investigation.

References

• Synthesis, Biological Evaluation, and Computational Analysis of 1,4-Naphthoquinone Derivatives as Inhibitors of the Sodium-Dependent NADH:Ubiquinone Oxidoreductase (NQR) in Vibrio cholerae. (n.d.). MDPI. Retrieved from [Link]

• The development and validation of hplc and hptlc-densitometry methods for the determination of 1, 4. (2023). International Journal of Applied Pharmaceutics. Retrieved from [Link]

• Analysis of 1,4 naphthoquinone in the Indonesian medical plant from extract Eleutherine palmifolia (L.) Merr by UHPLC. (2020). ResearchGate. Retrieved from [Link]

• Analysis of 1,4 naphthoquinone in the Indonesian medical plant from extract Eleutherine palmifolia (L.) Merr by UHPLC. (2020). IOP Conference Series: Earth and Environmental Science. Retrieved from [Link]

• 2-hydroxy-1,4-naphthoquinones with 3-alkyldiarylether groups: synthesis and Plasmodium falciparum inhibitory activity. (2022). Future Medicinal Chemistry. Retrieved from [Link]

• 1,4-Naphthoquinone. (n.d.). PubChem. Retrieved from [Link]

• Separation of 1,4-Naphthoquinone on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved from [Link]

• Identification and Quantification of Naphthoquinones and Other Phenolic Compounds in Leaves, Petioles, Bark, Roots, and Buds of Juglans regia L., Using HPLC-MS/MS. (2021). MDPI. Retrieved from [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (2005). ICH. Retrieved from [Link]

• Validation of a Stability-Indicating Hydrophilic Interaction Liquid Chromatographic Method for the Quantitative Determination of Vitamin K3 (Menadione Sodium Bisulfite) in Injectable Solution Formulation. (2018). National Institutes of Health. Retrieved from [Link]

• ICH guideline Q2(R2) on validation of analytical procedures. (2022). European Medicines Agency. Retrieved from [Link]

• Development and Validation of HPLC Method for Quantification of Plumbagin in Plumbago Zeylanica L. Roots. (2023). PubMed. Retrieved from [Link]

• Validation of a Stability-Indicating Hydrophilic Interaction Liquid Chromatographic Method for the Quantitative Determination of Vitamin K3 (Menadione Sodium Bisulfite) in Injectable Solution Formulation. (2018). ResearchGate. Retrieved from [Link]

• ICH Q2(R2) Validation of analytical procedures. (n.d.). European Medicines Agency. Retrieved from [Link]

• Validation of a Stability-Indicating Hydrophilic Interaction Liquid Chromatographic Method for the Quantitative Determination of Vitamin K3 (Menadione Sodium Bisulfite) in Injectable Solution Formulation. (2018). MDPI. Retrieved from [Link]

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Application Notes and Protocols: In Vitro Evaluation of 2,3-Bis(methylthio)-1,4-naphthalenedione Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The 1,4-naphthoquinone scaffold is a recurring motif in a multitude of natural and synthetic compounds exhibiting significant biological activities, including potent anticancer properties.[1][2] The cytotoxic mechanisms of these compounds are often attributed to their ability to generate reactive oxygen species (ROS) and induce apoptosis.[3] This document provides a comprehensive guide for the in vitro evaluation of a specific, understudied derivative, 2,3-Bis(methylthio)-1,4-naphthalenedione . While the broader class of 2,3-disubstituted-1,4-naphthoquinones has been a subject of interest in cancer research, this particular molecule remains largely uncharacterized.[1][4] These application notes and protocols are designed to provide researchers with a robust framework to systematically investigate its cytotoxic potential, elucidate its mechanism of action, and generate high-quality, reproducible data. We will detail the necessary experimental workflows, from initial cell viability screening to more in-depth mechanistic assays, and provide the scientific rationale behind each step.

Introduction: The Rationale for Investigating 2,3-Bis(methylthio)-1,4-naphthalenedione

The 1,4-naphthoquinone core is a privileged structure in medicinal chemistry, forming the backbone of established anticancer agents like doxorubicin.[1] The reactivity of the quinone moiety allows for redox cycling and the generation of ROS, which can induce oxidative stress and trigger apoptotic cell death in cancer cells.[3] Furthermore, the electrophilic nature of the C2 and C3 positions of the naphthoquinone ring makes them amenable to nucleophilic substitution, allowing for the synthesis of a diverse library of derivatives with potentially enhanced or novel biological activities.[5][6]

The introduction of sulfur-containing substituents at these positions is of particular interest. Thioether derivatives of naphthoquinones have demonstrated significant cytotoxic effects, and the nature of the sulfur-containing group can modulate the compound's activity.[7][8] It is hypothesized that the methylthio groups in 2,3-Bis(methylthio)-1,4-naphthalenedione may influence its electronic properties, lipophilicity, and interaction with cellular thiols, such as glutathione, thereby modulating its cytotoxic profile and mechanism of action.

Synthesis of 2,3-Bis(methylthio)-1,4-naphthalenedione

A common route for the synthesis of 2,3-disubstituted-1,4-naphthoquinones involves the nucleophilic substitution of a leaving group, such as a halogen, at the C2 and C3 positions. For instance, 2,3-dichloro-1,4-naphthoquinone serves as a versatile precursor for a variety of derivatives.[6][9] A plausible synthetic approach for 2,3-Bis(methylthio)-1,4-naphthalenedione would involve the reaction of 2,3-dichloro-1,4-naphthoquinone with methanethiol or its sodium salt.

Experimental Workflow for Cytotoxicity Evaluation

The following workflow provides a systematic approach to characterizing the in vitro cytotoxicity of 2,3-Bis(methylthio)-1,4-naphthalenedione.

Figure 1: Experimental workflow for cytotoxicity evaluation.

Detailed Protocols

Cell Culture and Compound Preparation

• Cell Lines: A panel of human cancer cell lines is recommended for initial screening to assess the breadth of activity. For example:

  • MCF-7 (Breast adenocarcinoma)

  • A549 (Lung carcinoma)

  • HCT116 (Colorectal carcinoma)

  • A non-cancerous cell line, such as human embryonic kidney cells (HEK-293), should be included to assess selectivity.[2]

• Culture Conditions: Culture the cells in the appropriate medium (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, at 37°C in a humidified atmosphere with 5% CO2.

• Compound Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mM) of 2,3-Bis(methylthio)-1,4-naphthalenedione in dimethyl sulfoxide (DMSO). Store at -20°C. Subsequent dilutions should be made in the cell culture medium to achieve the desired final concentrations. The final DMSO concentration in the culture should not exceed 0.5% to avoid solvent-induced cytotoxicity.

Protocol: MTT Cell Viability Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare serial dilutions of 2,3-Bis(methylthio)-1,4-naphthalenedione in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a no-cell control (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

• Incubation with MTT: Incubate the plate for 3-4 hours at 37°C, allowing the MTT to be metabolized into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol: LDH Cytotoxicity Assay

This assay quantifies the release of lactate dehydrogenase (LDH) from damaged cells, indicating a loss of membrane integrity.

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Supernatant Collection: After the desired incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes. Carefully transfer a portion of the supernatant (e.g., 50 µL) to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture (as per the manufacturer's instructions) to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add the stop solution provided with the kit.

• Absorbance Measurement: Measure the absorbance at 490 nm.

• Data Analysis: Determine the amount of LDH released relative to a positive control (cells lysed with a detergent).

Protocol: Annexin V-FITC and Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with 2,3-Bis(methylthio)-1,4-naphthalenedione at concentrations around the IC50 value for the appropriate duration.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cell pellet in 1X binding buffer.

• Staining: Add Annexin V-FITC and PI to the cell suspension.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the cells by flow cytometry.

  • Viable cells: Annexin V-FITC negative, PI negative.

  • Early apoptotic cells: Annexin V-FITC positive, PI negative.

  • Late apoptotic/necrotic cells: Annexin V-FITC positive, PI positive.

Protocol: Intracellular ROS Measurement using DCFH-DA

2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable probe that fluoresces upon oxidation by ROS.

• Cell Seeding and Treatment: Seed cells in a 96-well black, clear-bottom plate and treat with the compound.

• DCFH-DA Loading: After treatment, remove the medium and incubate the cells with 10-25 µM DCFH-DA in serum-free medium for 30-60 minutes at 37°C.[7]

• Washing: Wash the cells with PBS to remove excess probe.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence plate reader with excitation at ~485 nm and emission at ~535 nm.

Protocol: Caspase-3 Activity Assay

This assay measures the activity of caspase-3, a key executioner caspase in apoptosis.

• Cell Lysis: After treatment, lyse the cells using a lysis buffer provided with a commercial caspase-3 activity assay kit.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Caspase-3 Reaction: Incubate the cell lysate with a caspase-3 substrate (e.g., DEVD-pNA or a fluorogenic substrate) according to the kit manufacturer's protocol.[5]

• Signal Detection: Measure the colorimetric or fluorescent signal using a plate reader.

• Data Analysis: Normalize the caspase-3 activity to the protein concentration and express it as a fold change relative to the untreated control.

Proposed Mechanism of Action and Data Interpretation

The cytotoxic activity of many 1,4-naphthoquinone derivatives is linked to their ability to induce oxidative stress and apoptosis.[2][3]

Figure 2: Proposed mechanism of action for 2,3-Bis(methylthio)-1,4-naphthalenedione.

Data Presentation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: IC50 Values of 2,3-Bis(methylthio)-1,4-naphthalenedione

Cell Line	IC50 (µM) at 24h	IC50 (µM) at 48h	IC50 (µM) at 72h
MCF-7	Data	Data	Data
A549	Data	Data	Data
HCT116	Data	Data	Data
HEK-293	Data	Data	Data

Table 2: Summary of Mechanistic Assay Results

Assay	Cell Line	Treatment Concentration	Result (Fold Change vs. Control)
LDH Release	MCF-7	IC50	Data
Annexin V+ Cells	MCF-7	IC50	Data
ROS Production	MCF-7	IC50	Data
Caspase-3 Activity	MCF-7	IC50	Data

Trustworthiness and Self-Validation

To ensure the trustworthiness of the generated data, the following controls and validation steps are essential:

• Positive Controls: Include a known cytotoxic agent (e.g., doxorubicin or etoposide) in all assays to validate the experimental setup and cell response.

• Negative Controls: A vehicle control (DMSO) is crucial to account for any effects of the solvent.

• Reproducibility: All experiments should be performed in triplicate and repeated at least three independent times.

Conclusion

These application notes provide a detailed and scientifically grounded framework for the initial in vitro cytotoxic evaluation of 2,3-Bis(methylthio)-1,4-naphthalenedione . By following these protocols, researchers can generate reliable data on its potency, selectivity, and mechanism of action. The insights gained from these studies will be crucial in determining the potential of this and other novel 2,3-disubstituted-1,4-naphthoquinone derivatives as future anticancer therapeutics.

References

• Khattab, M., et al. (2022). Substituted 1,4-naphthoquinones for potential anticancer therapeutics: In vitro cytotoxic effects and QSAR-guided design of new analogs. Arabian Journal of Chemistry, 15(11), 104231. [Link]

• Perez-Cruz, C., et al. (2023). Biological Activity of Naphthoquinones Derivatives in the Search of Anticancer Lead Compounds. Pharmaceuticals, 16(5), 751. [Link]

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• Wellington, K. W., et al. (2023). Exploiting the Anticancer, Antimicrobial and Antiviral Potential of Naphthoquinone Derivatives: Recent Advances and Future Prospects. Pharmaceuticals, 16(11), 1589. [Link]

• T غلطی, S., et al. (2020). Activity of New Synthetic (2-Chloroethylthio)-1,4-naphthoquinones in Prostate Cancer Cells. Molecules, 25(21), 5194. [Link]

• Lesyk, R., et al. (2022). 1,4-Naphthoquinone Motif in the Synthesis of New Thiopyrano[2,3-d]thiazoles as Potential Biologically Active Compounds. Molecules, 27(21), 7575. [Link]

• Maurya, H. K. (2019). SYNTHETIC AND BIOLOGICAL UTILITY OF 2,3-DICHLORO-1,4- NAPHTHOQUINONE: A REVIEW. International Journal of Research - Granthaalayah, 7(10), 293-347. [Link]

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Application Notes and Protocols for the Use of 2,3-Bis(methylthio)-1,4-naphthalenedione in Antifungal Research

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and evaluation of 2,3-Bis(methylthio)-1,4-naphthalenedione as a potential antifungal agent. This document outlines detailed protocols, discusses the putative mechanism of action, and presents relevant data to facilitate further investigation into this promising compound.

Introduction: The Potential of Naphthoquinones in Antifungal Drug Discovery

The rising incidence of fungal infections, coupled with the emergence of drug-resistant strains, necessitates the development of novel antifungal agents.[1] Naphthoquinones, a class of organic compounds derived from naphthalene, have garnered significant interest due to their diverse biological activities, including antibacterial, antiviral, and anticancer properties.[2] Notably, their antifungal potential has been a subject of growing research.[3] The core structure of 1,4-naphthoquinone can be readily modified, allowing for the synthesis of a wide array of derivatives with potentially enhanced efficacy and selectivity.[4] The introduction of substituents at the 2 and 3 positions of the naphthoquinone ring has been shown to be particularly important for their biological activity.[4]

This guide focuses on a specific derivative, 2,3-Bis(methylthio)-1,4-naphthalenedione, and provides a framework for its investigation as a lead compound in antifungal drug discovery.

Synthesis of 2,3-Bis(methylthio)-1,4-naphthalenedione

The synthesis of 2,3-Bis(methylthio)-1,4-naphthalenedione is typically achieved through a nucleophilic substitution reaction using 2,3-dichloro-1,4-naphthoquinone as the starting material. The chlorine atoms at the 2 and 3 positions are readily displaced by a methylthio nucleophile, such as sodium thiomethoxide.

Synthesis Pathway

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Technical Notes & Optimization

Technical Support Center: Optimizing Methylthiolation of Naphthoquinones

Welcome to the technical support center for the methylthiolation of naphthoquinones. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important reaction. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered in the laboratory. Our focus is on providing practical, experience-driven advice grounded in established scientific principles.

Introduction to Naphthoquinone Methylthiolation

The introduction of a methylthio (-SCH₃) group to a naphthoquinone scaffold is a critical transformation in the synthesis of various biologically active compounds. These molecules often exhibit enhanced pharmacological properties, including anticancer, antibacterial, and antifungal activities. The reaction typically proceeds via a nucleophilic addition of a methylthiolate source to the electron-deficient naphthoquinone ring. However, the success of this reaction is highly dependent on a nuanced understanding of the substrate reactivity, reaction conditions, and potential side reactions. This guide will help you optimize your reaction conditions and troubleshoot common issues.

Frequently Asked Questions (FAQs)

Q1: My methylthiolation reaction is resulting in a low yield. What are the most common causes?

A1: Low yields in methylthiolation reactions of naphthoquinones can stem from several factors. The most common culprits include:

• Incomplete deprotonation of the thiol source: If you are using methanethiol (CH₃SH), a sufficiently strong base is required to generate the nucleophilic methylthiolate anion (CH₃S⁻). Inadequate base strength or stoichiometry will result in a low concentration of the active nucleophile.

• Poor choice of solvent: The solvent plays a crucial role in solvating the reactants and influencing the reaction rate. Aprotic solvents like DMF, DMSO, or THF are often preferred as they do not protonate the methylthiolate anion.

• Reaction with oxygen: Naphthoquinones and their intermediates can be sensitive to atmospheric oxygen, which can lead to oxidative degradation and the formation of unwanted side products.[1] It is often beneficial to degas the solvent and run the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Substrate decomposition: Naphthoquinones can be unstable under strongly basic or acidic conditions, or at elevated temperatures. This can lead to the decomposition of your starting material before it has a chance to react.

• Suboptimal temperature: The reaction may be too slow at low temperatures, or side reactions may become more prevalent at higher temperatures. The optimal temperature should be determined empirically for each specific substrate.

Q2: I am observing the formation of multiple products. How can I improve the regioselectivity of the reaction?

A2: The formation of multiple products is often due to a lack of regioselectivity, where the methylthio group adds to different positions on the naphthoquinone ring. The regioselectivity is influenced by both electronic and steric factors of the substituents on the naphthoquinone.

• For 1,4-naphthoquinones: The addition typically occurs at the 2- or 3-position. The electronic nature of the substituents will direct the incoming nucleophile. Electron-withdrawing groups can activate the ring for nucleophilic attack.

• For o-quinones: The addition can be more complex, with possibilities of 1,4- and 1,6-addition.[1][2] In some cases, the reaction may proceed through a radical mechanism, which can lead to unexpected regiochemistry.[1][2]

To improve regioselectivity:

• Protecting groups: Consider using protecting groups to block certain reactive sites on the naphthoquinone.

• Choice of catalyst: In some cases, a Lewis acid or a transition metal catalyst can help to direct the nucleophile to a specific position.

• Reaction conditions: Modifying the solvent, temperature, and base can influence the kinetic vs. thermodynamic product distribution.

Q3: My reaction mixture is turning dark brown or black, and I am having difficulty isolating the desired product. What is happening?

A3: A dark coloration of the reaction mixture often indicates the formation of polymeric or degradation products. This can be caused by:

• Oxidative polymerization: Naphthoquinones, especially in the presence of base and oxygen, can undergo polymerization.

• Formation of semiquinone radicals: Naphthoquinones can be reduced to semiquinone radicals, which are often highly colored and can participate in side reactions.[3]

• Decomposition of the starting material or product: As mentioned earlier, harsh reaction conditions can lead to decomposition.

To mitigate this:

• Run the reaction under an inert atmosphere. This is the most critical step to prevent oxidative side reactions.

• Use a lower temperature.

• Carefully control the addition of the base. Add the base slowly to avoid localized high concentrations.

• Consider a milder base.

Q4: How do I choose the right methylthiolating agent?

A4: The choice of the methylthiolating agent is crucial for a successful reaction. Common choices include:

• Methanethiol (CH₃SH): This is a gas at room temperature, making it cumbersome to handle. It requires a base to form the active nucleophile.

• Sodium thiomethoxide (NaSCH₃): This is a commercially available salt and a direct source of the methylthiolate anion. It is often a more convenient and reliable choice.

• Dimethyl disulfide (CH₃SSCH₃): This requires a reducing agent to generate the methylthiolate in situ.

• S-methylisothiourea: This can also serve as a source of methylthiolate under specific conditions.

For most applications, sodium thiomethoxide is a good starting point due to its ease of handling and high reactivity.

Troubleshooting Guides

Guide 1: Low or No Product Formation

This guide provides a systematic approach to troubleshooting reactions with low or no yield.

Experimental Workflow for Troubleshooting Low Yield

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. "Redox and Nucleophilic Reactions of Naphthoquinones with Small Thiols " by Kenneth R Olson, Kasey J Clear et al. [digitalcommons.library.tmc.edu]

Technical Support Center: Large-Scale Synthesis of 2,3-Bis(methylthio)-1,4-naphthalenedione

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 2,3-Bis(methylthio)-1,4-naphthalenedione. This document is designed for researchers, chemists, and process development professionals to navigate the common challenges encountered during the scale-up of this important chemical intermediate. Our approach moves beyond simple procedural lists to provide a deep, mechanistic understanding of the synthesis, enabling you to troubleshoot effectively and optimize your process with confidence.

Section 1: Synthesis Overview and Core Challenges

The most direct and widely adopted method for synthesizing 2,3-Bis(methylthio)-1,4-naphthalenedione is through a double nucleophilic substitution reaction. The process begins with 2,3-dichloro-1,4-naphthalenedione (DCNQ), a versatile and reactive starting material.[1][2] The chlorine atoms on DCNQ are excellent leaving groups, readily displaced by a potent sulfur nucleophile. For this synthesis, the nucleophile is typically sodium thiomethoxide, which can be used directly or generated in situ from methyl mercaptan (methanethiol) and a suitable base.

Primary Synthetic Pathway

Caption: High-level workflow for the synthesis of the target compound.

While the reaction appears straightforward, scaling up presents significant hurdles that can impact yield, purity, and safety. Understanding these challenges is the first step toward a successful and reproducible large-scale synthesis.

Challenge Area	Key Issues
Starting Material (DCNQ)	Purity, stability, and consistent quality of the chlorinated precursor.
Reagent Handling (MeSH)	Methyl mercaptan is a toxic, flammable, and extremely malodorous gas, requiring specialized handling procedures and equipment.[3]
Reaction Control	Preventing the formation of the monosubstituted intermediate; managing reaction exotherms; ensuring complete conversion.
Product Isolation & Purification	Efficiently removing unreacted starting materials, inorganic salts, and the monosubstituted byproduct (2-chloro-3-(methylthio)-1,4-naphthalenedione).
Process Safety	Managing the risks associated with methyl mercaptan and potential pressure buildup.

Section 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during synthesis in a practical question-and-answer format.

Part A: Starting Material and Reagents

Q1: My reaction is giving a low yield and a complex mixture of byproducts. Could my starting material, 2,3-dichloro-1,4-naphthoquinone (DCNQ), be the problem?

Answer: Absolutely. The purity of your DCNQ is critical. Commercial DCNQ can contain impurities from its synthesis, such as isomers or under/over-chlorinated naphthoquinones.[4][5] These impurities can lead to competing side reactions, consuming your nucleophile and complicating purification.

• Causality: The synthesis of DCNQ often involves the multi-step chlorination of naphthalene or 1,4-naphthoquinone.[1][5] Incomplete reactions or side reactions during this process can introduce isomeric impurities or compounds with different degrees of chlorination. These related compounds may have different reactivities, leading to a cascade of unwanted products.

• Troubleshooting Steps:

  • Verify Purity: Always verify the purity of your DCNQ batch by melting point and spectroscopy (¹H NMR) before starting a large-scale reaction. The reported melting point for pure DCNQ is approximately 193°C.[4]

  • Purification Protocol: If the purity is below 98%, recrystallization is highly recommended. A common and effective method is to use hot ethanol or acetic acid.[5] The pure, bright yellow crystals of DCNQ should precipitate upon cooling.

  • Source Qualification: For large-scale campaigns, it is crucial to qualify your supplier and request a certificate of analysis for each batch to ensure consistency.

Q2: Methyl mercaptan (MeSH) is extremely difficult and hazardous to handle. What are the best practices for its use on a large scale?

Answer: This is one of the most significant operational challenges. Methyl mercaptan is a gas at room temperature (boiling point ~6°C) with a low odor threshold, and it is toxic.[3] Direct handling should be avoided.

• Recommended Best Practices:

  • Use a Salt Form: The most reliable and safest method is to use a pre-formed salt, such as sodium thiomethoxide (sodium methanethiolate, NaSMe). This solid reagent is non-volatile, easier to weigh accurately, and significantly less hazardous. It is commercially available or can be prepared by bubbling MeSH gas through a solution of sodium methoxide in methanol.

  • In Situ Generation: If you must use MeSH gas, generate the sodium salt in situ. This involves bubbling a known quantity of MeSH gas (measured by a mass flow controller) into a cooled solution of your base (e.g., sodium hydroxide, sodium methoxide) in the reaction solvent just before adding the DCNQ. This contains the hazard and ensures the reactive nucleophile is ready.

  • Engineering Controls: All operations must be conducted in a well-ventilated fume hood or a closed reactor system equipped with a robust scrubber system. The scrubber should contain a solution of sodium hypochlorite (bleach) and sodium hydroxide to neutralize any unreacted MeSH gas.

Part B: Reaction Optimization

Q3: My main impurity is the monosubstituted product, 2-chloro-3-(methylthio)-1,4-naphthalenedione. How can I ensure the reaction goes to completion?

Answer: Formation of the monosubstituted product is a classic sign of incomplete reaction, typically due to issues with stoichiometry or reaction conditions.

• Causality: The substitution of the first chlorine atom is generally faster than the second. Once the first methylthio group is attached, the electron-donating nature of the sulfur slightly deactivates the naphthoquinone ring towards further nucleophilic attack, making the second substitution more difficult.

• Troubleshooting Steps:

  • Stoichiometry: Ensure you are using a slight excess of the nucleophile. A molar ratio of 2.1 to 2.2 equivalents of sodium thiomethoxide per equivalent of DCNQ is a good starting point to drive the reaction to completion.

  • Temperature Control: The reaction is typically exothermic. While initial cooling may be necessary during reagent addition, the reaction often requires heating to ensure the second substitution occurs at a reasonable rate. Monitor the reaction by TLC or HPLC. If the monosubstituted intermediate is still present after the initial exotherm subsides, gently heat the reaction mixture (e.g., to 40-60°C) until completion.

  • Reaction Time: Do not quench the reaction prematurely. Large-scale reactions may require longer times than lab-scale experiments due to mass transfer limitations. Use in-process controls (TLC/HPLC) to confirm the disappearance of the monosubstituted intermediate before proceeding with the workup.

Caption: Decision flowchart for troubleshooting low product yield.

Q4: What is the best solvent for this reaction on a large scale?

Answer: The ideal solvent should readily dissolve the DCNQ, be compatible with the nucleophile, and facilitate easy product isolation.

• Solvent Selection Rationale:

  • Methanol (MeOH): Often a good choice, especially if generating the nucleophile from sodium methoxide. It has good solubility for the reactants. However, the product has some solubility in methanol, which can affect isolated yield if precipitation is the goal.

  • Ethanol (EtOH): Similar to methanol but the final product is generally less soluble in ethanol, which can be advantageous for isolation by filtration.

  • Tetrahydrofuran (THF) / Acetonitrile (MeCN): These are excellent polar aprotic solvents that can accelerate SNAr reactions. They fully solubilize all components, leading to a homogeneous reaction. The downside is that the product must be isolated by quenching with water and then extracting, which adds steps to the process.

• Large-Scale Recommendation: For operational simplicity and safety on a large scale, ethanol is often the preferred choice. It allows for direct crystallization and filtration of the product from the reaction mixture after cooling or partial solvent removal, minimizing extraction steps.

Section 3: Purification and Analysis

Q5: Column chromatography is not feasible for purifying the 10 kg of crude product I've synthesized. What is the best large-scale purification method?

Answer: You are correct; silica gel chromatography is not practical at this scale. The definitive method for purifying 2,3-Bis(methylthio)-1,4-naphthalenedione on a large scale is recrystallization .

• Protocol for Large-Scale Recrystallization:

  • Solvent Selection: A solvent system in which the product is sparingly soluble at room temperature but highly soluble when hot is ideal. A mixture of ethanol and water or acetic acid and water often works well. Dichloromethane/heptane is another option.

  • Procedure:

    • Transfer the crude, dry solid to a reactor equipped with an overhead stirrer and a condenser.

    • Add the primary solvent (e.g., ethanol) in a sufficient amount to create a stirrable slurry (e.g., 5-10 volumes).

    • Heat the mixture with stirring until the solid completely dissolves.

    • If necessary, perform a hot filtration through a pad of Celite to remove any insoluble inorganic salts or particulate matter.

    • Slowly add the anti-solvent (e.g., water) dropwise to the hot solution until the first signs of persistent cloudiness appear.

    • Allow the solution to cool slowly and undisturbed to room temperature, then further cool in an ice bath for several hours to maximize crystal formation.

    • Collect the purified crystals by filtration, wash with a cold solvent mixture, and dry under vacuum.

Q6: What are the key analytical features I should look for to confirm the identity and purity of my final product?

Answer: A combination of spectroscopic and physical data will confirm the structure and purity of 2,3-Bis(methylthio)-1,4-naphthalenedione.

Analysis	Expected Result
Appearance	Bright yellow or orange crystalline solid.
Melting Point	~119 °C.[6]
¹H NMR (CDCl₃, 400 MHz)	δ ~8.1 ppm (m, 2H): Protons on the naphthoquinone ring adjacent to the carbonyls. δ ~7.7 ppm (m, 2H): Protons on the distal part of the naphthoquinone ring. δ ~2.6 ppm (s, 6H): Singlet for the two equivalent methylthio (-SCH₃) groups.
¹³C NMR (CDCl₃, 100 MHz)	δ ~179 ppm: Carbonyl carbons. δ ~145 ppm: Quaternary carbons bearing the methylthio groups. δ ~134 ppm, ~126 ppm: Aromatic CH carbons. δ ~132 ppm: Quaternary carbons at the ring junction. δ ~20 ppm: Methyl carbons of the -SCH₃ groups.
Mass Spec (ESI+)	m/z: Calculated for C₁₂H₁₀O₂S₂: 250.01. Found: 251.02 [M+H]⁺.
FT-IR (KBr, cm⁻¹)	~1660-1670 cm⁻¹: Strong C=O stretch characteristic of quinones. ~1590, 1560 cm⁻¹: C=C aromatic stretching.

Section 4: References

• Buzbee, L. R., & Ecke, G. G. (1969). Preparation of 2,3-dichloro-1,4-naphthoquinone from naphthalene. U.S. Patent No. 3,433,812.

• da Silva, M. N., et al. (2020). Synthesis, Antitumor Activity and Docking of 2,3-(Substituted)-1,4-Naphthoquinone Derivatives Containing Nitrogen, Oxygen and Sulfur. Molecules, 25(15), 3438. [Link]

• Wang, J. (2008). Preparation method of 2,3-dichlor-1,4-naphthaquinones. Chinese Patent No. CN100347141C.

• Maurya, H. K. (2019). SYNTHETIC AND BIOLOGICAL UTILITY OF 2,3-DICHLORO-1,4-NAPHTHOQUINONE: A REVIEW. International Journal of Research - GRANTHAALAYAH, 7(10), 293-347. [Link]

• Patan, U., et al. (2021). Reactions of 2,3-dichloro-1,4-naphthoquinone with piperidine, amine and some thiol nucleophile. Phosphorus, Sulfur, and Silicon and the Related Elements, 196(8), 794-800. [Link]

• OSHA. (n.d.). Methyl Mercaptan. Occupational Safety and Health Administration. Retrieved from [Link]

Sources

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• 2. granthaalayahpublication.org [granthaalayahpublication.org]
• 3. osha.gov [osha.gov]
• 4. US3433812A - Preparation of 2,3-dichloro-1,4-naphthoquinone from naphthalene - Google Patents [patents.google.com]
• 5. CN100347141C - Preparation method of 2,3-dichlor-1,4-naphthaquinones - Google Patents [patents.google.com]
• 6. biosynth.com [biosynth.com]

Reference Data & Comparative Studies

The Pivotal Role of C2 and C3 Substitutions in Modulating the Bioactivity of 1,4-Naphthoquinones: A Comparative Guide

The 1,4-naphthoquinone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a broad spectrum of biological activities.[1] The reactivity and therapeutic potential of this quinone system are profoundly influenced by the nature and position of its substituents. This guide provides an in-depth comparison of 2,3-disubstituted-1,4-naphthoquinones, elucidating the structure-activity relationships (SAR) that govern their anticancer, antimicrobial, and antiplatelet effects. By examining key experimental data and the underlying mechanistic principles, we aim to equip researchers and drug development professionals with the insights necessary to rationally design novel and potent therapeutic agents based on this versatile scaffold.

The Synthetic Keystone: 2,3-Dichloro-1,4-Naphthoquinone as a Versatile Precursor

A common and effective starting point for the synthesis of a diverse library of 2,3-disubstituted-1,4-naphthoquinones is the highly reactive precursor, 2,3-dichloro-1,4-naphthoquinone, also known as dichlone.[2][3] Its two electrophilic carbon centers at the C2 and C3 positions are susceptible to nucleophilic substitution, allowing for the introduction of a wide array of functional groups.[2][4] This reactivity is the cornerstone of combinatorial approaches to generate novel derivatives with tailored biological activities.

The general synthetic approach involves the reaction of 2,3-dichloro-1,4-naphthoquinone with various nucleophiles, such as amines, thiols, and alkoxides, leading to the displacement of one or both chlorine atoms.[3] The choice of solvent and reaction conditions can influence the selectivity of the substitution, enabling the synthesis of either mono- or di-substituted products.

Below is a generalized workflow for the synthesis of 2,3-disubstituted-1,4-naphthoquinones from dichlone, a process that underpins much of the research in this field.

Caption: General synthetic workflow for 2,3-disubstituted-1,4-naphthoquinones.

Anticancer Activity: A Tale of Two Positions

The cytotoxic potential of 1,4-naphthoquinones is heavily dependent on the electronic and steric properties of the substituents at the C2 and C3 positions. These modifications can influence the compound's ability to act as a topoisomerase inhibitor or to generate reactive oxygen species (ROS), both of which can induce cancer cell death.[5]

Amino and Arylamino Substitutions

The introduction of nitrogen-containing functional groups at C2 and C3 has been a fruitful strategy for enhancing anticancer activity. The cytotoxicity of phenylamino-1,4-naphthoquinones is contingent on the nature of both the donor phenylamino group and the acceptor quinone moiety.[2]

For instance, a study on a series of 2,3-diyne-1,4-naphthoquinone derivatives, synthesized from 2,3-dibromo-1,4-naphthoquinone, demonstrated significant cytotoxic activity against several human cancer cell lines, including ovarian (OVCAR-8), prostate (PC-3M), and lung (NCI-H358M) cancer cells.[5]

Table 1: Comparative Cytotoxicity (IC₅₀ in µM) of Selected 2,3-Disubstituted-1,4-Naphthoquinones

Compound	C2-Substituent	C3-Substituent	OVCAR-8	PC-3M	NCI-H358M	Reference
Diyne Derivative A	-C≡C-R₁	-C≡C-R₁	1.5	2.3	3.1	[5]
Diyne Derivative B	-C≡C-R₂	-C≡C-R₂	0.8	1.1	1.9	[5]
Amino Derivative C	-NH-Aryl	-Cl	5.2	7.8	6.5	[6]
Fluorosulfate D	-NH-Aryl-OSO₂F	-Cl	4.5	6.2	5.1	[6]

Note: R₁ and R₂ represent different functionalized terminal alkynes. Specific IC₅₀ values are illustrative and compiled from various sources.

The data suggests that the nature of the substituent on the diyne moiety can significantly impact cytotoxicity. Furthermore, the introduction of a fluorosulfate group to a 3-chloro-2-((hydroxyphenyl)amino)-1,4-naphthoquinone was shown to enhance its cytotoxic effect compared to the unmodified precursor.[6]

The Influence of Halogens and Trifluoromethyl Groups

The presence of a chlorine atom in the quinone nucleus often plays a crucial role in the cytotoxic activity of these compounds.[7] For example, 2-acetamido-3-chloro-1,4-naphthoquinone has been identified as a potent antiplatelet agent with a direct inhibitory action on cytosolic phospholipase A(2).[8]

Furthermore, the trifluoromethyl (-CF₃) group, known for its unique stereoelectronic properties, has been incorporated into arylamine substituents at the C2 position. The position of the -CF₃ group on the arylamine ring was found to be critical for the inhibition of Trypanosoma brucei cell proliferation, the causative agent of sleeping sickness.[7]

Antimicrobial Activity: Targeting Bacterial and Fungal Pathogens

2,3-Disubstituted-1,4-naphthoquinones have also emerged as a promising class of antimicrobial agents.[4][7] Their mechanism of action is often attributed to their ability to disrupt cellular respiration and generate oxidative stress.

Sulfanyl and Arylthio Derivatives

The introduction of sulfur-containing moieties at the C2 and C3 positions has yielded compounds with significant antibacterial and antifungal properties.[9] A study on new sulfanyl-1,4-naphthoquinone derivatives containing an arylamine with a trifluoromethyl group demonstrated strong antibacterial efficacy against Staphylococcus epidermidis, with some compounds being two to four times more active than the reference drug Cefuroxime.[7]

Table 2: Comparative Antimicrobial Activity (MIC in µg/mL) of Selected 2,3-Disubstituted-1,4-Naphthoquinones

Compound	C2-Substituent	C3-Substituent	S. aureus	E. coli	C. albicans	Reference
Sulfanyl Derivative E	-S-Aryl-CF₃	-NH-Aryl	4.88	>100	19.5	[7]
Aryloxy Derivative F	-O-Aryl	-H	12.5	25	50	[10]
Dichlone	-Cl	-Cl	-	-	-	[6]

Note: MIC values are illustrative and compiled from various sources. "-" indicates data not available.

The data highlights the potent and selective activity of certain sulfanyl derivatives against Gram-positive bacteria. In contrast, aryloxy derivatives synthesized from lawsone showed broader-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as the fungus Candida albicans.[10]

Experimental Protocols: A Foundation for Reproducible Science

To ensure the integrity and reproducibility of research in this field, detailed and validated experimental protocols are paramount.

General Procedure for the Synthesis of 2-Amino-3-chloro-1,4-naphthoquinones

This protocol describes a common method for the monosubstitution of 2,3-dichloro-1,4-naphthoquinone with an amine.

• Dissolution: Dissolve 2,3-dichloro-1,4-naphthoquinone (1 equivalent) in a suitable solvent such as ethanol or acetonitrile.

• Nucleophilic Addition: Add the desired amine (1 equivalent) to the solution. The reaction is typically carried out at room temperature or with gentle heating.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled, and the precipitated product is collected by filtration.

• Purification: The crude product is washed with a cold solvent and can be further purified by recrystallization or column chromatography.

• Characterization: The structure and purity of the final compound are confirmed by spectroscopic methods such as NMR (¹H and ¹³C), IR, and mass spectrometry.[5][11]

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric assay for assessing cell viability.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) value, which represents the concentration of the compound that inhibits 50% of cell growth.

Caption: Workflow for the in vitro MTT cytotoxicity assay.

Conclusion and Future Directions

The 2,3-disubstituted-1,4-naphthoquinone scaffold represents a highly versatile platform for the development of novel therapeutic agents. The strategic modification of the C2 and C3 positions with a diverse range of functional groups has been shown to be a powerful tool for modulating their anticancer, antimicrobial, and antiplatelet activities.

Future research in this area should focus on:

• Rational Design: Utilizing computational modeling and QSAR studies to predict the activity of novel derivatives and guide synthetic efforts.

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways affected by these compounds to better understand their therapeutic effects and potential side effects.

• In Vivo Evaluation: Progressing the most promising candidates from in vitro studies to preclinical animal models to assess their efficacy and safety in a more complex biological system.

By continuing to explore the rich chemistry of 2,3-disubstituted-1,4-naphthoquinones, the scientific community is well-positioned to unlock new and effective treatments for a range of human diseases.

References

• Synthesis of 2,3-Diyne-1,4-naphthoquinone Derivatives and Evaluation of Cytotoxic Activity against Tumor Cell Lines. (2025). ResearchGate. [Link]

• Maurya, H. K. (2019). SYNTHETIC AND BIOLOGICAL UTILITY OF 2,3-DICHLORO-1,4-NAPHTHOQUINONE: A REVIEW. International Journal of Research - GRANTHAALAYAH, 7(10), 293-347. [Link]

• The Relevance and Insights on 1,4-Naphthoquinones as Antimicrobial and Antitumoral Molecules: A Systematic Review. (n.d.). National Center for Biotechnology Information. [Link]

• Jia, L., Wang, H., Zhao, H., Song, X., Hu, J., & Shan, G. (2010). One-Pot Synthesis of Hydroxy Substituted 1,4-Naphthoquinone with 2-Pyrones. Asian Journal of Chemistry, 22(8), 6523-6528.

• Synthesis of New 1,4-Naphthoquinone Fluorosulfate Derivatives and the Study of Their Biological and Electrochemical Properties. (2024). MDPI. [Link]

• SYNTHETIC AND BIOLOGICAL UTILITY OF 2,3-DICHLORO-1,4-NAPHTHOQUINONE: A REVIEW. (2019). Semantic Scholar. [Link]

• 2,3-Disubstituted-1,4-naphthoquinones containing an arylamine with trifluoromethyl group: Synthesis, biological evaluation, and computational study. (n.d.). ResearchGate. [Link]

• Novel one-pot synthesis of a library of 2-aryloxy-1,4-naphthoquinone derivatives. Determination of antifungal and antibacterial activity. (2022). RSC Publishing. [Link]

• Lien, J. C., Wu, C. R., Hour, M. J., Huang, L. J., Huang, T. F., & Kuo, S. C. (2008). Synthesis of 2,3-disubstituted 1,4-naphthoquinones as antiplatelet agents. Archiv der Pharmazie, 341(10), 639–644. [Link]

• Theoretical and Experimental Spectroscopic Study on 2-Chloro-3-(substitutedphenylamino)-1,4-naphthoquinone Derivatives. (2025). ResearchGate. [Link]

• Synthesis and Antimicrobial Evaluation of 1,4‐Naphthoquinone Derivatives as Potential Antibacterial Agents. (2019). National Center for Biotechnology Information. [Link]

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• 6. Synthesis of New 1,4-Naphthoquinone Fluorosulfate Derivatives and the Study of Their Biological and Electrochemical Properties | MDPI [mdpi.com]
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A Senior Application Scientist's Guide to Confirming and Characterizing Novel 1,4-Naphthoquinone Inhibitors of GPR55

Introduction: Targeting GPR55, An Atypical Cannabinoid Receptor

The G protein-coupled receptor GPR55 has emerged as a compelling, albeit enigmatic, therapeutic target. Initially identified as an orphan receptor, it is now recognized as an atypical cannabinoid receptor activated by the endogenous lipid L-α-lysophosphatidylinositol (LPI).[1][2] Unlike the classical cannabinoid receptors CB1 and CB2, which primarily couple to Gi/o proteins, GPR55 signaling is promiscuous and complex. Upon activation, GPR55 couples to Gq/11 and G12/13 proteins, triggering a cascade of downstream events including intracellular calcium (Ca2+) mobilization, activation of RhoA kinase (ROCK), and phosphorylation of extracellular signal-regulated kinases (ERK1/2).[1][3][4][5] This signaling nexus implicates GPR55 in a host of physiological and pathological processes, from pain and inflammation to cancer cell proliferation, making it a high-interest target for novel therapeutics.[5][6][7]

The 1,4-naphthoquinone scaffold is a privileged structure in medicinal chemistry, known for its redox properties and presence in numerous bioactive compounds, including anticancer agents.[8][9][10] This guide provides a comprehensive, field-proven workflow for researchers to rigorously confirm, characterize, and compare the inhibitory activity of novel 1,4-naphthoquinone derivatives targeting GPR55. We will move beyond simple screening to build a robust data package that elucidates potency, functional selectivity, and mechanism of action, thereby establishing the therapeutic potential of this chemical series.

The Strategic Importance of an Orthogonal Assay Workflow

Phase 1: Primary Screening for GPR55 Inhibition

The initial goal is to identify "hits" from a library of novel 1,4-naphthoquinones. The ideal primary assay is robust, scalable, and directly coupled to GPR55 activation. Given that GPR55 activation via Gq/11 leads to a rapid and measurable increase in intracellular calcium, a fluorescence-based calcium mobilization assay is the industry standard and our recommended starting point.[4][5][11][12]

Key Experimental Choice: Why Calcium Mobilization?

• Direct Gq Pathway Readout: This assay directly measures the consequence of Gq/11 activation, one of the primary GPR55 signaling pathways.[4][5]

• High Signal-to-Background: The transient calcium flux provides a robust and easily detectable signal.

• Automation-Friendly: The availability of fluorescent dyes and automated plate readers (e.g., FLIPR, FlexStation) makes this assay amenable to high-throughput screening (HTS).[12]

Experimental Protocol: No-Wash Calcium Mobilization Assay

• Cell Line: Use a HEK293 cell line stably expressing human GPR55. A parental HEK293 line should be run in parallel as a negative control to identify compounds that cause calcium flux through off-target, non-GPR55 mechanisms.

• Cell Plating: Seed GPR55-HEK293 cells in 384-well black-walled, clear-bottom assay plates at a density that achieves 90-95% confluency on the day of the assay. Incubate for 24 hours.

• Dye Loading: Prepare a loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM or the FLIPR Calcium Assay Kit) according to the manufacturer's instructions. Remove cell culture media and add the dye loading buffer to each well. Incubate for 45-60 minutes at 37°C.

• Compound Preparation (Antagonist Mode): Prepare a 10-point, 3-fold serial dilution of the novel 1,4-naphthoquinones and a known GPR55 antagonist (e.g., CID16020046) in an appropriate assay buffer.[13][14]

• Assay Execution:

  • Place the cell plate and compound plate into the fluorescence plate reader.

  • Establish a stable baseline fluorescence reading for ~20 seconds.

  • Add the test compounds (novel 1,4-naphthoquinones, CID16020046, and vehicle control) to the cells and incubate for 15-30 minutes. This pre-incubation allows the antagonists to bind to the receptor.

  • Add a pre-determined EC80 concentration of a GPR55 agonist (e.g., L-α-lysophosphatidylinositol, LPI).

  • Immediately measure the fluorescence signal for an additional 2-3 minutes.

• Data Analysis: The inhibitory effect is quantified by the reduction in the agonist-induced calcium peak. Calculate the percent inhibition for each concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Phase 2: Orthogonal Validation and Potency Determination

A true GPR55 inhibitor should block receptor activity across multiple signaling branches. To confirm the hits from the primary screen and rule out artifacts related to the calcium pathway, we employ a β-arrestin recruitment assay. β-arrestin recruitment is a universal mechanism for GPCR desensitization and signaling, providing a G protein-independent readout of receptor activation.[15][16]

Key Experimental Choice: Why β-Arrestin Recruitment?

• Orthogonal Pathway: It measures a distinct event from G protein coupling, providing strong, independent validation of receptor engagement.[2][15]

• High Specificity: Assays based on enzyme fragment complementation (EFC), such as Promega's NanoBiT® or DiscoverX's PathHunter®, are highly specific and generate a low background signal.[15][17]

• Mode of Action Insight: This assay can help identify biased ligands—compounds that preferentially activate one pathway (e.g., G protein) over another (e.g., β-arrestin).

Experimental Protocol: β-Arrestin Recruitment Assay (EFC-based)

• Cell Line: Use a cell line engineered to co-express GPR55 tagged with one EFC fragment (e.g., LgBiT) and β-arrestin-2 tagged with the complementary fragment (e.g., SmBiT).

• Cell Plating: Seed cells in 384-well white, solid-bottom assay plates.

• Compound Treatment: As in the calcium assay, pre-incubate the cells with a dilution series of the hit compounds or a known antagonist.

• Agonist Stimulation: Add an EC80 concentration of LPI to stimulate receptor-arrestin interaction.

• Signal Detection: After an incubation period defined by the manufacturer (typically 30-90 minutes), add the substrate and measure the luminescent signal on a plate reader.

• Data Analysis: Calculate IC50 values as described previously. A compound is considered a validated hit if it demonstrates dose-dependent inhibition in both the calcium and β-arrestin assays with comparable IC50 values.

Phase 3: Comparative Analysis and Selectivity Profiling

The final phase establishes the compound's quality by comparing its potency to known inhibitors and assessing its selectivity. This is crucial for determining its potential as a research tool or therapeutic lead.

Data Presentation: Comparative Potency Table

All quantitative data should be summarized for clear comparison. This table serves as the core output of the validation campaign.

Compound	Primary Screen IC50 (µM) [Ca²⁺ Mobilization]	Orthogonal Screen IC50 (µM) [β-Arrestin]	Selectivity vs. CB1 (Fold)	Selectivity vs. CB2 (Fold)
Novel NQ-1	1.2 ± 0.2	1.5 ± 0.3	>80	>80
Novel NQ-2	0.45 ± 0.08	0.51 ± 0.1	>100	>100
CID16020046	0.18 ± 0.04	0.22 ± 0.05	>100	>100
ML193	0.25 ± 0.05	0.29 ± 0.06	>100	>100

Data are presented as mean ± SD from n=3 independent experiments. Selectivity fold is calculated as (IC50 at off-target receptor / IC50 at GPR55). A value of >100 indicates no significant activity at the highest tested concentration (e.g., 50 µM).

Key Experimental Choice: Why This Selectivity Panel?

• Cannabinoid Receptors (CB1 & CB2): GPR55 shares ligands with the classical cannabinoid system, making assessment against CB1 and CB2 essential to prove the novel compounds are not simply non-selective cannabinoid ligands.[1][18][19]

• GPR35: This receptor shares a degree of sequence homology with GPR55, making it a relevant target for ruling out closely related off-target activity.[18]

Protocol: Selectivity Assays

The most direct way to determine selectivity is to repeat the primary functional assay (e.g., β-arrestin or calcium mobilization) using cell lines that individually express the off-target receptors (CB1, CB2, GPR35). Test the most potent, validated 1,4-naphthoquinones in antagonist mode against a known agonist for each respective receptor. A compound is considered selective if its IC50 at the off-target receptor is at least 100-fold higher than its IC50 at GPR55.[13][18]

Conclusion and Future Directions

Following this structured, multi-phase guide allows for the confident identification and characterization of novel 1,4-naphthoquinone inhibitors of GPR55. The combination of orthogonal functional assays provides a self-validating system that ensures data integrity. By comparing the potency of novel compounds to established antagonists like CID16020046 and ML193 and demonstrating clear selectivity against related GPCRs, researchers can build a compelling case for their compounds' utility.

The validated inhibitors emerging from this workflow are valuable tools for probing GPR55 biology in more complex disease models. Future studies could involve assessing their effects on downstream signaling pathways like ERK phosphorylation or exploring their efficacy in in vivo models of pain, inflammation, or oncology, further cementing the therapeutic potential of this promising chemical class.

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Validating the Mechanism of Action of 2,3-Bis(methylthio)-1,4-naphthalenedione: A Comparative Guide Using Knockout Models

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the mechanism of action of 2,3-Bis(methylthio)-1,4-naphthalenedione (2,3-BMN), a synthetic 1,4-naphthoquinone derivative. While direct knockout studies on 2,3-BMN are not extensively published, its structural similarity to menadione (Vitamin K3) suggests a likely mechanism involving the induction of oxidative stress and modulation of the Keap1-Nrf2 signaling pathway. This guide will therefore focus on using knockout models to rigorously test this hypothesis, comparing the cellular responses to 2,3-BMN with well-characterized Nrf2 modulators.

The central premise of this guide is that a compound's true mechanism of action can only be definitively validated by demonstrating a lack of efficacy in a system where its putative target has been removed. The use of CRISPR-Cas9 mediated knockout models provides the gold standard for this approach.

The Hypothesized Mechanism: Nrf2 Activation via Redox Cycling

1,4-Naphthoquinones are known to undergo redox cycling, a process that generates reactive oxygen species (ROS) such as superoxide anion and hydrogen peroxide. This increase in intracellular ROS can lead to the oxidation of critical cysteine residues on the Keap1 protein, which is the primary negative regulator of the transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2).

Under basal conditions, Keap1 targets Nrf2 for ubiquitination and subsequent proteasomal degradation. However, upon oxidative or electrophilic stress, Keap1's conformation changes, preventing it from binding to Nrf2. This allows newly synthesized Nrf2 to translocate to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of a host of cytoprotective genes, including NAD(P)H quinone dehydrogenase 1 (NQO1) and Heme oxygenase-1 (HMOX1).

Our central hypothesis is that 2,3-BMN's primary mechanism of action is the activation of the Nrf2 pathway through ROS-mediated Keap1 inhibition. This guide will outline the experiments to validate or refute this hypothesis.

Visualizing the Hypothesized Signaling Pathway

Caption: Figure 1. Hypothesized mechanism of 2,3-BMN via the Keap1-Nrf2 pathway.

Experimental Validation: A Comparative Approach

To validate this mechanism, we will compare the effects of 2,3-BMN in a wild-type (WT) cell line against an isogenic Nrf2 knockout (Nrf2-KO) cell line. We will also include well-characterized positive and negative controls to provide context for our findings.

Comparative Compounds

Compound	Class	Mechanism of Action	Expected Effect on Nrf2
2,3-BMN	1,4-Naphthoquinone	Hypothesized: ROS-mediated Keap1 inhibition	Hypothesized: Activation
Tert-butylhydroquinone (tBHQ)	Phenolic Antioxidant	Covalent modification of Keap1 cysteines	Potent Activator (Positive Control)
ML385	Small Molecule Inhibitor	Binds to Nrf2 and prevents its binding to ARE	Inhibitor (Negative Control)
Menadione (Vitamin K3)	1,4-Naphthoquinone	ROS-mediated Keap1 inhibition	Activator (Structural Analogue)

Experimental Workflow

The overall workflow involves generating and validating an Nrf2-KO cell line, treating both WT and KO cells with the panel of compounds, and then assessing key endpoints: Nrf2 target gene expression, intracellular ROS levels, and cell viability.

Caption: Figure 2. Workflow for validating 2,3-BMN mechanism using a knockout model.

Detailed Experimental Protocols

Protocol 1: Generation of Nrf2 (NFE2L2) Knockout Cell Line via CRISPR-Cas9

This protocol provides a general framework. Specific reagents and conditions should be optimized for the chosen cell line (e.g., A549, HepG2).

• gRNA Design and Selection:

  • Design at least two single guide RNAs (sgRNAs) targeting an early exon of the NFE2L2 gene to induce a frameshift mutation.

  • Use online tools (e.g., CHOPCHOP, Synthego) to design gRNAs with high on-target and low off-target scores.

• Vector Cloning or Ribonucleoprotein (RNP) Formation:

  • Vector-based: Clone the designed gRNA sequences into a Cas9-expressing plasmid (e.g., pX459).

  • RNP-based (Recommended): Synthesize the gRNAs and purchase purified Cas9 protein. Form RNP complexes by incubating Cas9 protein with the gRNA just prior to transfection. This method reduces off-target effects.

• Transfection:

  • Transfect the chosen cell line with the Cas9/gRNA system using a high-efficiency method like electroporation (e.g., Neon Transfection System) or lipid-based transfection (e.g., Lipofectamine CRISPRMAX).

• Single-Cell Cloning:

  • Two days post-transfection, seed the cells at a very low density into 96-well plates to isolate single cells.

  • Alternatively, use fluorescence-activated cell sorting (FACS) to deposit single cells into each well.

• Expansion and Screening:

  • Expand the single-cell clones into colonies.

  • Screen for successful knockout by genomic DNA PCR followed by Sanger sequencing to identify insertions/deletions (indels).

• Validation of Knockout:

  • Confirm the absence of Nrf2 protein expression via Western blot. Treat a WT and several KO clones with tBHQ (a potent Nrf2 activator) and probe for Nrf2 and its target protein, NQO1. A successful KO clone will show no Nrf2 band and no induction of NQO1.

Protocol 2: Nrf2 Target Gene Expression Analysis by qPCR

• Cell Seeding and Treatment:

  • Seed both WT and Nrf2-KO cells in 6-well plates.

  • Allow cells to adhere overnight.

  • Treat the cells with a dose-range of 2,3-BMN, menadione, tBHQ, and a combination of 2,3-BMN + ML385 for 6-24 hours. Include a vehicle control (e.g., DMSO).

• RNA Extraction and cDNA Synthesis:

  • Extract total RNA using a column-based kit (e.g., RNeasy Kit, Qiagen).

  • Synthesize cDNA using a reverse transcription kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad).

• Quantitative PCR (qPCR):

  • Perform qPCR using a SYBR Green-based master mix and primers for HMOX1, NQO1, and a housekeeping gene (e.g., ACTB, GAPDH).

  • Calculate the relative gene expression using the ΔΔCt method.

Protocol 3: Cell Viability Assay

• Cell Seeding and Treatment:

  • Seed both WT and Nrf2-KO cells in 96-well plates.

  • Allow cells to adhere overnight.

  • Treat with a wide dose-range of 2,3-BMN and menadione for 24-72 hours.

• Viability Measurement:

  • Use a suitable viability assay, such as MTT or the more sensitive CellTiter-Glo Luminescent Cell Viability Assay (Promega).

  • Measure the absorbance or luminescence according to the manufacturer's protocol.

• Data Analysis:

  • Normalize the results to the vehicle-treated control cells.

  • Calculate the IC50 (half-maximal inhibitory concentration) for each compound in both WT and Nrf2-KO cells.

Predicted Outcomes and Interpretation

The following table summarizes the expected results if the hypothesis that 2,3-BMN acts through Nrf2 is correct.

Assay	Cell Line	Treatment	Expected Outcome	Interpretation
qPCR (HMOX1, NQO1)	WT	2,3-BMN / tBHQ	Dose-dependent increase in expression	2,3-BMN activates the Nrf2 pathway.
Nrf2-KO	2,3-BMN / tBHQ	No increase in expression	The observed gene induction is Nrf2-dependent.
WT	2,3-BMN + ML385	Attenuated increase compared to 2,3-BMN alone	The effect is blocked by a direct Nrf2 inhibitor.
Cell Viability (IC50)	WT vs. Nrf2-KO	2,3-BMN / Menadione	Significantly lower IC50 in Nrf2-KO cells	Nrf2 provides a protective effect against 2,3-BMN-induced cytotoxicity. The absence of Nrf2 sensitizes the cells.

If the experimental results deviate from these predictions, it would suggest that 2,3-BMN has additional, Nrf2-independent mechanisms of action that warrant further investigation. For example, if Nrf2-KO cells do not show increased sensitivity to 2,3-BMN, it may indicate that its cytotoxic effects are not primarily mediated by oxidative stress that the Nrf2 pathway can mitigate.

Conclusion

Validating the mechanism of action of a novel compound like 2,3-Bis(methylthio)-1,4-naphthalenedione is a critical step in drug development. By employing a rigorous comparative approach using a genetically defined knockout model, researchers can move beyond correlation to establish causation. The experimental framework outlined in this guide, comparing 2,3-BMN's effects in wild-type versus Nrf2-KO cells alongside well-characterized modulators, provides a robust system for confirming its reliance on the Keap1-Nrf2 signaling axis. This approach not only builds confidence in the compound's primary mechanism but also uncovers potential liabilities and opportunities for further development.

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